Methyl 2-(trifluoromethyl)-1h-indole-3-carboxylate

Core Science & Biosynthesis

Chemical Properties and Synthetic Methodologies of 2-Trifluoromethyl Indole-3-Carboxylates: A Technical Whitepaper

Executive Summary

In my tenure optimizing heterocyclic scaffolds for high-throughput screening and drug development, I have frequently observed that un-substituted indoles fail in late-stage development due to rapid oxidative metabolism at the C2 and C3 positions. By intentionally capping these liabilities with a trifluoromethyl (-CF₃) group at C2 and a carboxylate ester (-COOR) at C3, we engineer a "metabolically armored" scaffold. This whitepaper provides an in-depth analysis of the chemical properties, electronic modulation, and self-validating synthetic methodologies of 2-trifluoromethyl indole-3-carboxylates, serving as a definitive guide for medicinal chemists and drug development professionals.

Structural and Electronic Profiling

The introduction of a -CF₃ group drastically alters the electronic landscape of the indole core. As detailed in recent comprehensive reviews on trifluoromethylation , the strong inductive (-I) effect of the -CF₃ group withdraws electron density from the pyrrole ring. When coupled with the resonance (-M) effect of the C3-carboxylate, the normally electron-rich indole becomes highly electron-deficient. This dual deactivation stabilizes the molecule against electrophilic degradation but requires specialized, highly reactive conditions for any further functionalization (such as halogenation) .

Crystallographic analysis of related derivatives, such as ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate, reveals a critical structural feature: the core indole system remains almost perfectly planar. The dihedral angle between the pyrrole and benzene rings is a mere 2.54° . This planarity is essential for biological activity, particularly for DNA intercalation or flat-pocket kinase binding. Furthermore, the solid-state structure is heavily stabilized by intermolecular N-H···O hydrogen bonds forming extended chains, which directly impacts the compound's solubility and melting point profile.

Logic diagram illustrating the electronic modulation of the indole core by C2 and C3 substituents.

Comparative Physicochemical Data

The synergistic effect of the C2-CF₃ and C3-carboxylate groups significantly modulates the physicochemical profile of the indole core.

• Causality of pKa Shift: The strong electron-withdrawing nature of the -CF₃ and carboxylate groups stabilizes the conjugate base (indolide anion), lowering the N-H pKa substantially.

• Causality of Lipophilicity (LogP): Fluorine's high electronegativity and low polarizability lead to weak intermolecular dispersion forces with water, driving the molecule into lipid phases and improving membrane permeability.

Compound	N-H pKa (approx)	LogP (approx)	Metabolic Stability
Indole	~16.2	~2.1	Low (Prone to C2/C3 oxidation)
Indole-3-carboxylate	~15.0	~2.5	Moderate
2-Trifluoromethylindole	~12.5	~3.2	Moderate
2-Trifluoromethyl indole-3-carboxylate	~10.5	~3.8	High (Sterically/Electronically shielded)

Self-Validating Synthetic Methodologies

Synthesizing 2-trifluoromethyl indole-3-carboxylates requires robust methodologies to handle the deactivating nature of the -CF₃ group. While modern approaches utilize ortho-nitrobenzaldehydes , a highly reliable, self-validating method is the modified Fischer Indole Synthesis using ethyl 4,4,4-trifluoroacetoacetate.

Protocol: Synthesis of Ethyl 2-(trifluoromethyl)-1H-indole-3-carboxylate

Objective: Construct the fully functionalized indole core via a modified Fischer Indole Synthesis. Materials: Phenylhydrazine, Ethyl 4,4,4-trifluoroacetoacetate, Lewis Acid (e.g., Anhydrous ZnCl₂), Ethanol, Toluene.

Step 1: Hydrazone Formation

• Action: Combine equimolar amounts of phenylhydrazine and ethyl 4,4,4-trifluoroacetoacetate in absolute ethanol. Stir at room temperature for 2-4 hours.

• Causality: The highly electrophilic ketone carbonyl (activated by the adjacent -CF₃ group) undergoes rapid nucleophilic attack by the hydrazine, forming the trifluoromethyl hydrazone intermediate.

• Self-Validation Checkpoint: The success of this step is validated by the disappearance of the ketone carbonyl peak (~1710 cm⁻¹) in IR spectroscopy and the emergence of a C=N stretch.

Step 2:[3,3]-Sigmatropic Rearrangement (Fischer Cyclization)

• Action: Dissolve the isolated hydrazone in toluene and add a Lewis acid catalyst (ZnCl₂). Heat to 110°C (reflux) for 6-8 hours.

• Causality: The acid catalyzes the tautomerization to the ene-hydrazine, triggering the [3,3]-sigmatropic rearrangement. The electron-withdrawing -CF₃ group slows the initial electrophilic attack on the aromatic ring, necessitating higher temperatures or stronger acids compared to non-fluorinated analogs.

Step 3: Rearomatization and Elimination

• Action: The resulting cyclic aminal eliminates ammonia (NH₃) to restore aromaticity, yielding the indole core.

Step 4: Workup and Purification

• Action: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the acid. Extract with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc).

• Self-Validation Checkpoint: The final product is validated by ¹⁹F NMR, which must show a sharp singlet around -59 to -61 ppm, confirming the intact -CF₃ group on the heteroaromatic ring.

Step-by-step synthetic workflow for ethyl 2-(trifluoromethyl)-1H-indole-3-carboxylate.

Medicinal Chemistry Applications

The 2-trifluoromethyl indole-3-carboxylate scaffold is highly valued in modern drug discovery. The -CF₃ group provides a steric and electronic shield that blocks cytochrome P450-mediated oxidation at the C2 position. Concurrently, the C3-carboxylate prevents electrophilic attacks and serves as a versatile handle for prodrug strategies or specific target interactions (e.g., forming salt bridges with arginine or lysine residues in target proteins). By understanding the deep causality between the electronic properties of these substituents and their macroscopic physicochemical behavior, researchers can reliably deploy this scaffold to rescue metabolically unstable leads.

References

• Recent Advancements in Trifluoromethylation Strategies for Indoles, Oxindoles and Indolines Source: ChemistrySelect URL:[Link]

• Ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate Source: Acta Crystallographica Section E: Crystallographic Communications (IUCr) URL:[Link]

• An Efficient Approach to 2-CF3-Indoles Based on ortho-Nitrobenzaldehydes Source: Molecules (MDPI) URL:[Link]

• Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles Source: Molecules (MDPI) URL:[Link]

The 2-Trifluoromethyl Indole Pharmacophore: A Comprehensive Guide to Structure-Activity Relationships and Mechanistic Profiling

Executive Summary

In the landscape of heterocyclic medicinal chemistry, the indole scaffold is a privileged structure. However, the introduction of a trifluoromethyl (

) group at the C-2 position fundamentally rewires the molecule's physicochemical properties and biological interactions. As a Senior Application Scientist, I have observed that replacing a standard electron-donating group (like a methyl) with a strongly electron-withdrawing moiety is not merely a steric substitution—it is a strategic mechanistic pivot. This whitepaper dissects the Structure-Activity Relationship (SAR) of 2- indole derivatives, exploring the causality behind their enhanced metabolic stability, target selectivity, and profound phenotypic shifts in in vitro models.

The Causality of the Substitution: Electronics and Sterics

To understand the SAR of 2-

indoles, we must first analyze the molecular consequences of the substitution:

• Electronic Depletion: The

  group exerts a powerful inductive electron-withdrawing effect ( ). This depletes electron density from the indole -system, significantly reducing the nucleophilicity of the C-3 position and increasing the acidity of the N-H bond. This altered hydrogen-bonding capacity directly impacts kinase and enzyme active-site binding.

• Steric Bulk and Lipophilicity: The

  group is roughly isosteric with an isopropyl group but possesses vastly superior lipophilicity. This enhances membrane permeability and effectively blocks cytochrome P450 (CYP)-mediated oxidation at the 2-position, drastically improving the pharmacokinetic half-life of the derivative.

Target-Specific SAR Landscapes

The biological ramifications of the 2-

substitution are best illustrated through two distinct therapeutic targets: Cyclooxygenase-2 (COX-2) and the tubulin/microtubule assembly in cancer cells.

COX-2 Selectivity: The Indomethacin Paradigm

Standard indomethacin is a non-selective COX-1/COX-2 inhibitor, leading to well-documented gastrointestinal toxicity. However, SAR optimization has demonstrated that synthesizing the 2'-trifluoromethyl analogue of indomethacin yields a highly potent and selective COX-2 inhibitor [1].

The Mechanistic Causality: Site-directed mutagenesis reveals that COX-2 selectivity is driven by the insertion of the

group into a distinct, small hydrophobic pocket formed by residues Ala-527, Val-349, Ser-530, and Leu-531. This pocket is inaccessible in COX-1 due to steric constraints. The tight-binding kinetics of the -indomethacin derivative result in near-zero reverse rate constants ( ), effectively locking the enzyme in an inactive state.

Anticancer Activity: Phenotypic Divergence

In the development of indolyl-pyridinyl-propenones (chalcone-like derivatives), the C-2 substituent dictates the mechanism of cell death [2].

• The 2-

  Phenotype: Compounds like MOMIPP (featuring a 2-methyl group) induce methuosis—a non-apoptotic cell death characterized by the massive accumulation of macropinocytotic vacuoles.

• The 2-

  Phenotype: Replacing the methyl group with a group increases growth inhibition (GI) potency by nearly an order of magnitude. More importantly, it shifts the biological target. Cells treated with 2- derivatives undergo rapid membrane blebbing, microtubule depolymerization, and mitotic arrest, indicating a shift from methuosis to direct interference with microtubule assembly (Class 3 targets).

Phenotypic divergence in cancer cells driven by C-2 substitution.

Quantitative SAR Data Summary

The following table synthesizes the quantitative impact of the 2-

substitution across the discussed biological models, highlighting the dramatic shifts in potency and selectivity.

Compound Class	C-2 Substituent	Primary Target / Phenotype	Biological Activity / Potency	Selectivity Profile
Indomethacin Analog		COX-1 / COX-2 Inhibition	High potency	Non-selective
Indomethacin Analog		COX-2 Inhibition	Tight-binding inhibition ( )	Highly COX-2 Selective
Indolyl-propenone		Methuosis Induction	Low micromolar GI (~10 µM)	Class 2 Phenotype
Indolyl-propenone		Microtubule Disruption	Sub-micromolar GI (~0.6 - 2.5 µM)	Class 3 Phenotype

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness in SAR profiling, the following step-by-step methodologies outline the critical workflows for synthesizing and evaluating 2-

indoles.

Protocol 4.1: Regioselective C-3 Halogenation of 2- Indoles

Causality: Despite the electron-withdrawing nature of the 2-

group, the C-3 position remains the most susceptible to electrophilic attack. Halogenation at C-3 is a critical intermediate step for downstream cross-coupling (e.g., Sonogashira or Suzuki reactions) to build extended pharmacophores.

• Preparation: Dissolve 1.0 equivalent of the 2-(trifluoromethyl)indole precursor in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Reagent Addition: Cool the reaction mixture to 0°C using an ice bath. Slowly add 1.05 equivalents of N-Bromosuccinimide (NBS) in small portions to prevent thermal runaway and over-bromination.

• Reaction Monitoring: Stir the mixture at room temperature. Monitor the consumption of the starting material via TLC (Hexanes:Ethyl Acetate 8:2). The strong

  effect of the group slows the reaction compared to standard indoles; typical completion takes 2–4 hours.

• Quenching & Workup: Quench the reaction with saturated aqueous sodium thiosulfate to neutralize unreacted NBS. Extract with DCM, wash the organic layer with brine, dry over anhydrous

  , and concentrate under reduced pressure.

• Validation: Confirm the regioselective formation of the 3-bromo-2-(trifluoromethyl)indole via

  -NMR (disappearance of the C-3 proton singlet) and -NMR (to ensure the group remains intact and has not undergone hydrolytic degradation).

Protocol 4.2: Time-Dependent COX-2 Inhibition Kinetics

Causality: Because

-indomethacin acts as a tight-binding inhibitor, standard assays are insufficient. A time-dependent kinetic assay is required to validate the mechanism of enzyme inactivation.

• Enzyme Preparation: Pre-incubate purified human recombinant COX-2 (hCOX-2) in 100 mM Tris-HCl buffer (pH 8.0) containing 1 µM hematin and 1 mM phenol at 37°C.

• Inhibitor Incubation: Add varying concentrations of the 2-

  indole derivative (0.1 µM to 10 µM) to the enzyme mixture. Incubate for distinct time intervals (e.g., 0, 2, 5, 10, and 20 minutes).

• Substrate Addition: Initiate the reaction by adding arachidonic acid (final concentration 50 µM). Allow the reaction to proceed for exactly 30 seconds.

• Termination & Quantification: Quench the reaction with an ice-cold mixture of hexane/ethyl acetate (1:1). Quantify the produced Prostaglandin

  ( ) via Enzyme-Linked Immunosorbent Assay (ELISA) or LC-MS/MS.

• Data Analysis: Plot the log of remaining enzyme activity versus pre-incubation time. A non-linear decay approaching 0% activity at higher concentrations validates the tight-binding, irreversible nature of the

  derivative within the COX-2 hydrophobic pocket.

Self-validating experimental workflow for 2-CF3 indole SAR profiling.

References

• The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor American Chemical Society (ACS) Biochemistry URL: [Link]

• Synthesis and Biological Evaluation of Indolyl-Pyridinyl-Propenones Having Either Methuosis or Microtubule Disruption Activity National Institutes of Health (NIH) / PubMed Central (PMC) URL: [Link]

The Strategic Role of the Trifluoromethyl Group in Indole-Based Medicinal Chemistry

Executive Summary

The indole ring is a "privileged scaffold" in pharmacology, serving as the structural foundation for numerous endogenous neurotransmitters (e.g., serotonin, melatonin) and synthetic therapeutics. However, native indoles often suffer from sub-optimal pharmacokinetic profiles, including rapid oxidative metabolism and limited membrane permeability. The strategic installation of a trifluoromethyl (–CF₃) group onto the indole core represents a transformative tactic in modern rational drug design[1].

This technical whitepaper explores the profound physicochemical, pharmacodynamic, and synthetic implications of trifluoromethylated indoles. By analyzing the causality behind their enhanced binding affinities and providing validated synthetic methodologies, this guide serves as a comprehensive resource for accelerating hit-to-lead optimization in drug discovery.

Physicochemical and Pharmacokinetic Modulation

The introduction of a –CF₃ group dramatically alters the electronic and steric landscape of the indole scaffold. The highly electronegative fluorine atoms exert a strong inductive electron-withdrawing effect, while the bulk of the –CF₃ group (comparable in van der Waals volume to an isopropyl group) introduces significant steric hindrance[1].

Enhancing Lipophilicity and Membrane Permeability

The –CF₃ group is highly lipophilic. Substituting a hydrogen atom with a –CF₃ group typically increases the partition coefficient (logP) by 0.8 to 1.5 units. In the context of central nervous system (CNS) targets or intracellular kinases, this enhanced lipophilicity directly translates to improved passive diffusion across the lipid bilayer and the blood-brain barrier (BBB)[1].

Blocking Metabolic Liabilities

The indole C3 and C2 positions are highly susceptible to electrophilic attack and cytochrome P450-mediated oxidative degradation. The carbon-fluorine (C–F) bond is one of the strongest in organic chemistry (~116 kcal/mol). Installing a –CF₃ group at metabolically labile positions effectively blocks oxidative metabolism[1]. Furthermore, the electron-withdrawing nature of the –CF₃ group depletes the electron density of the entire indole π-system, rendering the molecule globally more resistant to oxidative clearance.

Table 1: Comparative Physicochemical Properties of Indole Derivatives

The following table summarizes the quantitative shifts in physicochemical properties upon trifluoromethylation at different positions[2][3][4].

Property	1H-Indole	3-(Trifluoromethyl)-1H-indole	4-(Trifluoromethyl)-1H-indole
Molecular Weight	117.15 g/mol	185.15 g/mol	185.15 g/mol
Lipophilicity (logP)	~2.14	3.1	2.9
Topological Polar Surface Area	15.8 Ų	15.8 Ų	15.8 Ų
Primary Metabolic Liability	C3 Oxidation (CYP450)	Blocked at C3	Reduced overall π-electron density

Pharmacodynamics: Target Engagement and Efficacy

Beyond pharmacokinetics, the –CF₃ group actively participates in target binding. Its unique multipolar nature allows it to engage in orthogonal interactions with protein backbones and side chains.

Entropic Driving Force via Water Displacement

One of the most powerful causal mechanisms for increased binding affinity is the displacement of high-energy structural water molecules from hydrophobic binding pockets. For instance, in the ligand-binding domain (LBD) of the EphA2 receptor, the –CF₃ group of specific indole derivatives perfectly occupies a deep hydrophobic cavity, displacing a coordinated water molecule to the bulk solvent. This results in a massive entropic gain (

), driving the free energy of binding ( ) downward[5].

Case Studies in Oncology and Virology

• Oncology (EGFR Inhibitors): Dual inhibitors targeting EGFR and BRAF mutations heavily utilize the indole scaffold. Trifluoromethylated indoles have demonstrated superior competitive binding in the ATP-binding pocket of the Tyrosine Kinase domain, achieving low nanomolar IC₅₀ values (e.g., 32 nM) and outperforming standard therapies like erlotinib[5].

• Virology (HIV-1 NNRTIs): Novel trifluoromethyl indole derivatives have been developed as Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs). Compounds in this class exhibit remarkable potency against wild-type HIV-1 and, critically, maintain high efficacy against the notoriously drug-resistant Y181C mutant strain, vastly outperforming first-generation drugs like nevirapine[6].

Fig 1. Pharmacological pathway of EGFR inhibition by CF3-indole derivatives.

Advanced Synthetic Workflows

Historically, synthesizing trifluoromethylated indoles required harsh conditions, toxic reagents (e.g., gaseous CF₃I), or reliance on pre-functionalized building blocks[7]. Modern synthetic methodology has shifted toward late-stage C–H functionalization, allowing medicinal chemists to install the –CF₃ group directly onto complex, advanced intermediates[8].

The Langlois Reagent Paradigm

Sodium trifluoromethanesulfinate (CF₃SO₂Na), known as the Langlois reagent, has revolutionized this space. It is a bench-stable, inexpensive solid that, upon oxidation, releases sulfur dioxide to generate the highly reactive electrophilic •CF₃ radical[9]. This radical readily attacks the electron-rich π-system of the indole core.

Fig 2. Catalytic cycle for the direct C-H trifluoromethylation of indoles.

Validated Protocol: Copper-Catalyzed Oxidative C2-Trifluoromethylation

The following protocol outlines a self-validating, ligand-free methodology for the direct C2-trifluoromethylation of N-protected indoles using the Langlois reagent[7].

Objective: Regioselective synthesis of 2-(trifluoromethyl)indole derivatives.

Step-by-Step Methodology:

• Reaction Assembly: To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the N-Boc protected indole substrate (0.5 mmol, 1.0 equiv) and Sodium trifluoromethanesulfinate (CF₃SO₂Na, 1.5 mmol, 3.0 equiv).

  • Causality: N-Boc protection is critical; it sterically hinders the C3 position and electronically directs the incoming electrophilic •CF₃ radical exclusively to the C2 position.

• Catalyst Addition: Add Copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.05 mmol, 10 mol%).

  • Causality: The Cu(II) species acts as the primary single-electron oxidant, initiating the decomposition of the Langlois reagent to generate the •CF₃ radical.

• Solvent & Atmosphere: Suspend the solid mixture in 2.0 mL of anhydrous Acetonitrile (MeCN). Leave the reaction vessel open to the ambient air.

  • Causality: Atmospheric oxygen (

    ) serves as the terminal oxidant in this catalytic cycle. It re-oxidizes the reduced Cu(I) intermediate back to the active Cu(II) state, ensuring catalytic turnover without the need for stoichiometric metallic oxidants.

• Thermal Activation: Transfer the reaction tube to a pre-heated oil bath at 85 °C and stir vigorously for 1 to 2 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC).

  • Causality: Elevated thermal energy is required to overcome the activation barrier for the initial single-electron transfer (SET) and the subsequent radical addition to the aromatic ring.

• Quenching and Workup: Once the starting material is consumed, cool the mixture to room temperature. Dilute with 10 mL of Ethyl Acetate (EtOAc). Wash the organic phase sequentially with saturated aqueous

  (2 × 10 mL) and brine (10 mL). Dry the organic layer over anhydrous .

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash column chromatography (Eluent: Petroleum Ether / Ethyl Acetate gradient) to isolate the pure N-Boc-2-(trifluoromethyl)indole.

Conclusion

The trifluoromethylation of the indole scaffold is not merely a structural tweak; it is a fundamental reprogramming of the molecule's biological fate. By intelligently leveraging the –CF₃ group to increase lipophilicity, block metabolic liabilities, and exploit entropic gains in target binding pockets, medicinal chemists can rescue failing chemotypes and elevate promising leads into clinical candidates. As synthetic methodologies like radical-mediated C–H functionalization continue to mature, the accessibility and application of these complex fluorinated heterocycles will only expand.

References

• The Power of Trifluoromethyl Indoles in Modern Drug Discovery Source: NINGBO INNO PHARMCHEM CO.,LTD. URL:[Link]

• Design, synthesis, and biological evaluation of novel trifluoromethyl indoles as potent HIV-1 NNRTIs with an improved drug resistance profile Source: PubMed (NIH) URL:[Link]

• 3-(Trifluoromethyl)-1H-indole | C9H6F3N Source: PubChem (NIH) URL:[Link]

• 4-(Trifluoromethyl)-1H-indole | C9H6F3N Source: PubChem (NIH) URL:[Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) Source: MDPI URL:[Link]

• Recent Advancements in Trifluoromethylation Strategies for Indoles, Oxindoles and Indolines Source: ChemistrySelect (Wiley Online Library) URL:[Link]

• Cu(II)-Catalyzed Oxidative Trifluoromethylation of Indoles with KF as the Base Source: MDPI URL:[Link]

• Ligand- and Additive-Free 2-Position-Selective Trifluoromethylation of Heteroarenes Under Ambient Conditions Source: Frontiers in Chemistry URL:[Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-(Trifluoromethyl)-1H-indole | C9H6F3N | CID 13152885 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-(Trifluoromethyl)-1H-indole | C9H6F3N | CID 19803703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Design, synthesis, and biological evaluation of novel trifluoromethyl indoles as potent HIV-1 NNRTIs with an improved drug resistance profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Ligand- and Additive-Free 2-Position-Selective Trifluoromethylation of Heteroarenes Under Ambient Conditions [frontiersin.org]
• 8. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 9. mdpi.com [mdpi.com]

Foreword: The Strategic Introduction of Fluorine in a Privileged Scaffold

An In-Depth Technical Guide to the Electronic Effects of the 2-CF3 Substituent on the Indole Ring System

The indole ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of natural products and pharmaceuticals.[1][2] Its unique electronic properties and ability to participate in various biological interactions have cemented its role in drug design. Parallel to the story of the indole is the rise of fluorine in modern pharmaceuticals. The strategic incorporation of fluorine atoms or trifluoromethyl (CF3) groups can profoundly alter a molecule's physicochemical and biological properties, enhancing metabolic stability, lipophilicity, and binding affinity.[3][4]

This guide delves into the convergence of these two powerful motifs: the 2-trifluoromethyl-indole. By placing the strongly electron-withdrawing CF3 group at the C2 position, we fundamentally alter the electronic landscape of the indole core. Understanding these electronic perturbations is paramount for researchers aiming to leverage this scaffold in the design of next-generation therapeutics and functional organic materials. This document will elucidate the core electronic principles, their direct consequences on chemical reactivity, and the practical methodologies for synthesizing and utilizing these valuable compounds.

Modulating the Indole Nucleus: The Electronic Influence of the 2-CF3 Group

The unsubstituted indole ring is an electron-rich aromatic system. The lone pair of electrons on the nitrogen atom is delocalized into the pyrrole ring, making it particularly susceptible to electrophilic attack, most notably at the C3 position.[5] The introduction of a trifluoromethyl group at the C2 position drastically changes this dynamic.

The CF3 group is one of the most powerful electron-withdrawing groups in organic chemistry, primarily through a strong negative inductive effect (-I). The three highly electronegative fluorine atoms pull electron density away from the carbon to which they are attached, and this effect is relayed through the sigma framework of the indole ring.

Caption: Inductive electron withdrawal by the C2-CF3 group.

This potent inductive withdrawal has several key consequences:

• Decreased Nucleophilicity: The overall electron density of the indole ring is significantly reduced, making it less reactive towards electrophiles compared to unsubstituted indole.

• Increased Acidity: The N-H proton becomes more acidic. The electron withdrawal stabilizes the resulting indolide anion, facilitating deprotonation.

• Altered Spectroscopic Properties: The electron-withdrawing nature of the CF3 group leads to a downfield shift (deshielding) of proton and carbon signals in NMR spectra, particularly for nuclei closer to the C2 position.

Quantitative Data: A Comparative Look at NMR Chemical Shifts

The deshielding effect is clearly observed when comparing the NMR data of indole with that of 2-CF3-indole derivatives. The C2 and C3 carbons, as well as the protons on the pyrrole and adjacent benzene ring positions, experience notable downfield shifts.

Compound/Derivative	C2 Shift (ppm)	C3 Shift (ppm)	C7 Shift (ppm)	H7 Shift (ppm)	19F Shift (ppm)	Reference
1-Methyl-2-CF3-indole	127.1 (q)	104.2 (q)	125.6	~7.72	-60.6	[6]
1-Benzyl-2-CF3-indole	127.3 (q)	105.0 (q)	124.7	~7.79	-59.9	[6]
3-Bromo-2-CF3-indole	122.7 (q)	93.3 (q)	127.1	~7.67	-60.8	[6]
3-Methyl-2-CF3-indole	121.6 (q)	114.0 (q)	128.0	~7.65	-58.6	[4]

Note: Data for unsubstituted indole varies by solvent but C2 is typically ~124 ppm and C3 is ~102 ppm. The quartet (q) splitting pattern is due to coupling with the three fluorine atoms.

Reactivity of the 2-CF3-Indole System

The electronic perturbations induced by the CF3 group govern the reactivity of the ring system in subsequent chemical transformations.

Electrophilic Substitution: A Surprising Retention of C3 Reactivity

While the CF3 group is strongly deactivating, electrophilic substitution at the C3 position remains the preferred pathway.[6] This can be rationalized by examining the stability of the Wheland intermediate (sigma complex) formed upon electrophilic attack.

Attack at C3 allows the positive charge to be delocalized onto the nitrogen atom, which can bear the charge more effectively through resonance, creating a stable cationic intermediate. This pathway is energetically favored over attack at other positions, even with the deactivating C2 substituent. Remarkably, halogenation reactions on 2-CF3-indole can often proceed without a Lewis acid catalyst, highlighting that the ring, while deactivated, is still sufficiently nucleophilic for these transformations.[6]

Caption: Workflow for electrophilic substitution at C3.

Nucleophilic Substitution: An Enabled Pathway

The strong electron-withdrawing nature of the CF3 group makes the 2-CF3-indole scaffold, particularly when substituted with a leaving group at C3, an excellent substrate for nucleophilic substitution reactions.[6][7] This is a significant departure from the typical reactivity of electron-rich indoles. 3-Halo-2-CF3-indoles readily react with various nucleophiles, including thiols and cyanides, often in the presence of a suitable catalyst or base.[6][7] This opens up a wide range of possibilities for further functionalization at the C3 position.

Synthetic Methodologies for Accessing 2-CF3-Indoles

The growing importance of 2-CF3-indoles has spurred the development of numerous synthetic strategies. These can be broadly categorized into direct trifluoromethylation of a pre-formed indole ring or cyclization approaches using a CF3-containing precursor.

Direct C-H Trifluoromethylation

Methods for the direct trifluoromethylation of the indole C2-H bond have been developed using various CF3 sources. These often involve radical pathways or transition-metal-catalyzed processes. For instance, copper-catalyzed oxidative trifluoromethylation using sodium triflinate (CF3SO2Na, Langlois reagent) is an effective method.[4] Another approach utilizes a removable directing group at the N1 position to achieve high regioselectivity for the C2 position.[8]

Cyclization Strategies

Building the indole ring from a linear, CF3-containing precursor is a powerful and versatile approach. One highly efficient method involves the intramolecular cyclization of α-CF3-β-(2-nitroaryl) enamines.[1][9] This strategy provides access to 2-CF3-indoles with a free N-H and an unsubstituted C3 position, which are valuable for further derivatization.

Experimental Protocol: One-Pot Synthesis of 2-CF3-Indoles from ortho-Nitrobenzaldehydes

This protocol is adapted from the work of Muzalevskiy et al. and represents a robust method for preparing the core 2-CF3-indole scaffold.[1][9]

Step 1: Synthesis of Trifluoromethylated ortho-Nitrostyrene

• To a solution of an appropriate ortho-nitrobenzaldehyde (1.0 eq) in a suitable solvent (e.g., DMSO), add CF3CCl3 (1.5 eq) and a catalyst such as triphenylphosphine (PPh3) (1.2 eq).

• Heat the reaction mixture (e.g., to 80 °C) and monitor by TLC or NMR until the starting material is consumed.

• Upon completion, perform an appropriate aqueous workup and purify the crude product by column chromatography to yield the trifluoromethylated ortho-nitrostyrene.

Step 2: Enamine Formation and Reductive Cyclization

• Dissolve the purified ortho-nitrostyrene (1.0 eq) in a suitable solvent and treat with an excess of a secondary amine, such as pyrrolidine, at room temperature to form the corresponding α-CF3-β-(2-nitroaryl) enamine.

• In a one-pot fashion, add a reducing agent system, such as Iron powder (Fe) in acetic acid (AcOH) and water (H2O), to the enamine solution.

• Heat the mixture (e.g., to 100 °C) to effect the reduction of the nitro group to an amine, which triggers a spontaneous intramolecular cyclization.

• Monitor the reaction for the formation of the indole product.

• After completion, filter the reaction mixture, perform an extractive workup, and purify the residue by column chromatography on silica gel to afford the desired 2-CF3-indole.[1]

Applications in Drug Discovery: A Case Study

The unique electronic properties of the 2-CF3-indole scaffold make it highly attractive for medicinal chemistry. The CF3 group can enhance metabolic stability by blocking oxidative metabolism at the C2 position and can improve membrane permeability and binding affinity through favorable lipophilic and electrostatic interactions.

A compelling example is the development of a 2'-trifluoromethyl analogue of the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. This analogue was found to be a potent and selective COX-2 inhibitor, demonstrating how the introduction of the 2-CF3-indole motif can be used to fine-tune the biological activity and selectivity profile of an existing drug scaffold.[1] Numerous other 2-CF3-indole derivatives have been investigated for a range of biological activities, including anti-inflammatory, neuroprotective, antiproliferative, and antifungal properties.[1]

Conclusion and Future Outlook

The placement of a trifluoromethyl group at the C2 position of the indole ring imparts a profound and strategically valuable set of electronic characteristics. The strong inductive electron withdrawal deactivates the ring system, yet preserves the inherent preference for electrophilic attack at the C3 position, while simultaneously enabling nucleophilic substitution pathways that are otherwise inaccessible. This duality of reactivity, combined with the beneficial pharmacokinetic properties conferred by the CF3 group, establishes the 2-CF3-indole as a truly privileged scaffold for modern drug discovery and materials science. As synthetic methodologies become more efficient and our understanding of fluorine's role in molecular interactions deepens, the application of this versatile building block is poised to expand into new and exciting areas of chemical research.

References

• Muzalevskiy, V. M., Sizova, Z. A., & Nenajdenko, V. G. (2022). Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles. Molecules, 27(24), 8822. [Link]

• Muzalevskiy, V. M., Sizova, Z. A., Abaev, V. T., & Nenajdenko, V. G. (2021). An Efficient Approach to 2-CF3-Indoles Based on ortho-Nitrobenzaldehydes. Molecules, 26(23), 7351. [Link]

• Liang, M., Xu, Y., Yang, X., Zhang, X., & Fan, X. (2025). Synthesis of 2-CF3-indoles or 2-CF3-indolin-3-ones via anaerobic or aerobic reactions of N-phenylpyridin-2-amines with TFISYs. Organic & Biomolecular Chemistry. Published by the Royal Society of Chemistry. [Link]

• Muzalevskiy, V. M., Sizova, Z. A., & Nenajdenko, V. G. (2022). Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles. PubMed, 36557954. [Link]

• Muzalevskiy, V. M., Shcherbakov, D. N., & Nenajdenko, V. G. (2021). An Efficient Synthesis of 2-CF3-3-Benzylindoles. Catalysts, 11(9), 1032. [Link]

• Muzalevskiy, V. M., Sizova, Z. A., Abaev, V. T., & Nenajdenko, V. G. (2021). An Efficient Approach to 2-CF3-Indoles Based on ortho-Nitrobenzaldehydes. MDPI. [Link]

• Serebryanaya, A. O., & Levin, V. V. (2018). Fluorine-containing indoles: Synthesis and biological activity. Journal of Fluorine Chemistry, 212, 115-135. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines. [Link]

• Sereda, O., & Ma, C. (2014). 2-Trifluoromethylated Indoles via Radical Trifluoromethylation of Isonitriles. Organic Letters, 16(4), 1232-1235. [Link]

• Germán, T. (n.d.). Electrophilic substitution at the indole. quimicaorganica.org. [Link]

• Xie, J. J., Wang, Z. Q., & Jiang, G. F. (2019). Metal-free oxidative trifluoromethylation of indoles with CF3SO2Na on the C2 position. ResearchGate. [Link]

• Tolnai, G. L., Szabó, P., Toth, V. E., & Novák, Z. (2015). Efficient direct 2,2,2-trifluoroethylation of indoles via C–H functionalization. Chemical Communications, 51(20), 4277-4280. [Link]

• Li, Y., et al. (2019). Cu(II)-Catalyzed Oxidative Trifluoromethylation of Indoles with KF as the Base. Molecules, 24(6), 1109. [Link]

• Tang, L., et al. (2019). Ligand- and Additive-Free 2-Position-Selective Trifluoromethylation of Heteroarenes Under Ambient Conditions. Frontiers in Chemistry, 7, 604. [Link]

• Ferreira, E. M., & Stoltz, B. M. (2020). N-Trifluoromethyl Hydrazines, Indoles and their Derivatives. Angewandte Chemie International Edition, 59(29), 11908-11912. [Link]

• Ferreira, R. J., et al. (2024). Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. Molecules, 29(14), 3350. [Link]

• Le, I., et al. (2021). Controllable access to trifluoromethyl-containing indoles and indolines: palladium-catalyzed regioselective functionalization of unactivated alkenes with trifluoroacetimidoyl chlorides. Chemical Science, 13(12), 3469-3476. [Link]

• Kütt, A., et al. (2021). pKa values of 231 acids in acetonitrile. The Journal of Organic Chemistry. [Link]

Sources

• 1. An Efficient Approach to 2-CF3-Indoles Based on ortho-Nitrobenzaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.uevora.pt [dspace.uevora.pt]
• 3. Efficient direct 2,2,2-trifluoroethylation of indoles via C–H functionalization - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC00519A [pubs.rsc.org]
• 4. Cu(II)-Catalyzed Oxidative Trifluoromethylation of Indoles with KF as the Base | MDPI [mdpi.com]
• 5. Electrophilic substitution at the indole [quimicaorganica.org]
• 6. Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Ligand- and Additive-Free 2-Position-Selective Trifluoromethylation of Heteroarenes Under Ambient Conditions [frontiersin.org]
• 9. mdpi.com [mdpi.com]

Bioisosteric Potential of Trifluoromethyl Indoles in Drug Design

The following technical guide details the bioisosteric utility, physicochemical impact, and synthetic accessibility of trifluoromethyl (

) indoles in modern drug discovery.

Executive Summary

The indole scaffold is a "privileged structure" in medicinal chemistry, serving as the core for drugs ranging from serotonin modulators to kinase inhibitors. However, the metabolic liability of the indole ring—particularly its susceptibility to oxidative metabolism at the C2 and C3 positions—often limits efficacy. The trifluoromethyl (

) group has emerged as a premier bioisostere to address these challenges. By replacing methyl ( ), chloro ( ), or nitro ( ) groups with , medicinal chemists can simultaneously modulate lipophilicity, block metabolic "soft spots," and alter the electronic landscape of the parent molecule without significantly perturbing steric fit. This guide analyzes the physicochemical rationale for this substitution and provides validated protocols for its execution.

The Fluorine Effect: Physicochemical Rationale

The utility of the

group stems from its unique combination of high electronegativity, substantial lipophilicity, and steric bulk.[1] It is not merely a "heavy methyl" group; it is an electronic fortress.

Comparative Physicochemical Properties

The table below contrasts the

group with common substituents it often replaces. Note the dramatic difference in electronic effect ( ) and lipophilicity ( ).

Property	Hydrogen ( )	Methyl ( )	Chlorine ( )	Trifluoromethyl ( )
Van der Waals Volume ( )	5.8	22.8	22.4	42.6
Hammett Constant ( )	0.00	-0.17 (EDG)	0.23 (EWG)	0.54 (Strong EWG)
Hansch Lipophilicity ( )	0.00	0.56	0.71	0.88
Bond Length to Carbon ( )	1.09	1.54	1.77	1.50

Key Insights:

• Steric Bioisosterism: While often compared to a methyl group, the

  group is sterically closer to an isopropyl or ethyl group. However, its rotational symmetry allows it to fit into pockets designed for smaller halogens (like Chlorine) if the pocket has some plasticity.

• Electronic Modulation: Unlike the electron-donating methyl group,

  is strongly electron-withdrawing.[2] When attached to the indole C2 or C5 position, it significantly lowers the HOMO energy of the -system, making the ring less susceptible to oxidative attack by CYP450 enzymes.

• Lipophilicity: The introduction of

  typically increases by ~0.9 units, enhancing membrane permeability and blood-brain barrier (BBB) penetration.

Visualization: The Decision Matrix

The following decision tree outlines when to deploy a

-indole strategy during Lead Optimization.

Figure 1: Strategic decision tree for incorporating trifluoromethyl groups into indole scaffolds.

Case Study: The ZCZ011 Paradigm

A definitive example of

bioisosterism is found in the optimization of Positive Allosteric Modulators (PAMs) for the Cannabinoid Receptor 1 (CB1).[3]

• The Challenge: The lead compound ZCZ011 contained a nitro (

  ) group on the indole side chain.[3] While potent, the nitro group is often considered a "structural alert" due to potential toxicity (mutagenicity) and rapid reduction to reactive amines in vivo.

• The Solution: Researchers replaced the aliphatic nitro group with a trifluoromethyl (

  ) group.[3][4]

• The Result:

  • Metabolic Stability: The

    analog showed superior stability in microsomes compared to the nitro parent.[3]

  • Potency: The

    analog retained or improved potency, validating that can mimic the electron-withdrawing nature and volume of without the associated toxicity liabilities.

  • Efficacy: The analog demonstrated efficacy in neuropathic pain models, proving that the physicochemical "swap" translated to in vivo performance.[3]

Synthetic Methodologies

Introducing a

group onto the indole ring is synthetically challenging due to the electron-rich nature of the indole. Two primary strategies are dominant: Direct C-H Trifluoromethylation and De Novo Synthesis .

Strategy A: Direct C-H Trifluoromethylation (Radical)

This is the most direct method for late-stage functionalization. It typically utilizes Togni’s Reagent II or Langlois Reagent (

).

• Regioselectivity: Radical

  species preferentially attack the C2 position of the indole due to the stability of the resulting radical intermediate. If C2 is blocked, C3 functionalization can occur.

Strategy B: De Novo Synthesis (Domino Cyclization)

For precise regiocontrol (especially if C2/C3 ambiguity is a risk), building the indole ring with the

group already in place is superior.

• Reagents: 2-alkynylanilines +

  (generated in situ).

• Mechanism: Copper-mediated trifluoromethylation followed by cyclization.[5]

Experimental Protocol: Direct C2-Trifluoromethylation

Objective: Synthesis of 2-(trifluoromethyl)-1H-indole using Togni’s Reagent. Scope: Applicable to a wide range of substituted indoles.

Materials

• Substrate: Indole derivative (1.0 equiv)

• Reagent: Togni Reagent II (1-Trifluoromethyl-1,2-benziodoxol-3(1H)-one) (1.2 equiv)

• Catalyst: Copper(I) iodide (CuI) (10-20 mol%) or catalyst-free (acid mediated)

• Solvent: Methanol (MeOH) or Dichloromethane (DCM)

• Additives: None required for the mild radical protocol.

Step-by-Step Workflow

• Preparation: In a flame-dried Schlenk tube equipped with a magnetic stir bar, charge the Indole substrate (0.5 mmol) and Togni Reagent II (0.6 mmol).

• Solvation: Add anhydrous MeOH (3.0 mL) under an argon atmosphere.

• Activation: (Optional) Add CuI (10 mol%) to accelerate the reaction. Note: Recent literature suggests mild Lewis acids or even simple stirring in MeOH can effect this transformation via an EDA (Electron Donor-Acceptor) complex mechanism.

• Reaction: Stir the mixture at room temperature for 12–24 hours. Monitor progress via TLC (eluent: Hexane/EtOAc 8:1). The product typically runs faster (higher

  ) than the parent indole due to increased lipophilicity.

• Work-up:

  • Dilute the reaction mixture with DCM (20 mL).

  • Wash with saturated

    (2 x 10 mL) to remove iodobenzoic acid byproducts.

  • Wash with Brine (10 mL).

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel. Gradient elution (0%

  10% EtOAc in Hexanes) is usually sufficient.

Mechanism Visualization

The following diagram illustrates the radical pathway utilized by Togni's reagent.

Figure 2: Mechanistic pathway for the trifluoromethylation of indole using hypervalent iodine reagents.

Future Outlook

The field is moving beyond simple substitutions. Current trends include:

• Late-Stage Functionalization (LSF): Using photoredox catalysis to install

  on complex, fully assembled drug molecules.
• as the "Super-Trifluoromethyl": The pentafluorosulfanyl group ( ) is emerging as a more lipophilic and sterically demanding alternative to , offering a square-pyramidal geometry that explores new chemical space.

• Chiral Trifluoromethylation: Creating stereocenters adjacent to the indole ring (e.g., trifluoroethyl groups) to exploit the specific 3D spatial arrangement of the fluorine atoms for receptor selectivity.

References

• The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry, 2019.[3][4] Link[3]

• Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines. Organic Letters, 2018.[5] Link[5]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. Pharmaceuticals, 2022.[6] Link

• Direct C-H trifluoromethylation of indoles with Togni’s reagent. Chemical Communications, 2011. Link

• Physicochemical Properties of Fluorinated Indoles. BenchChem Technical Guides, 2025. Link

Sources

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines [organic-chemistry.org]
• 6. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]

An In-depth Technical Guide to Methyl 2-(Trifluoromethyl)-1H-indole-3-carboxylate: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products and synthetic pharmaceuticals.[1][2] The strategic introduction of a trifluoromethyl (CF3) group can significantly enhance the pharmacological properties of a molecule, including metabolic stability, lipophilicity, and binding affinity.[3][4] This guide provides a comprehensive technical overview of methyl 2-(trifluoromethyl)-1H-indole-3-carboxylate, a key building block in the synthesis of advanced therapeutic agents. We will delve into its nomenclature, synthetic methodologies, physicochemical and spectroscopic properties, and its burgeoning role in modern drug discovery, supported by established protocols and mechanistic insights.

Nomenclature and Synonyms

Synthesis and Mechanism

The synthesis of 2-(trifluoromethyl)indoles has been approached through various innovative strategies. A prominent and efficient method involves a domino trifluoromethylation/cyclization of readily accessible 2-alkynylanilines.[6] This approach offers high regioselectivity, ensuring the precise placement of the trifluoromethyl group at the C2 position of the indole ring.[6] Another effective strategy is a photochemical method based on a [3 + 2] cycloaddition of an azide and an alkyne.[1]

Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines

This elegant one-pot reaction utilizes a fluoroform-derived copper-trifluoromethyl reagent (CuCF3) to initiate a cascade of reactions.[6] The proposed mechanism, which underscores the causality behind this synthetic choice, is outlined below. The use of N-tosyl or N-mesyl derivatives of the starting 2-alkynylaniline is often crucial for successful cyclization.[6]

Sources

• 1. Ethyl 5-meth­oxy-2-trifluoro­methyl-1H-indole-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. americanelements.com [americanelements.com]
• 5. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines [organic-chemistry.org]
• 6. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Note: Direct C2-Trifluoromethylation of Indole-3-Carboxylates Using Togni Reagent II

Executive Summary

This application note details a robust protocol for the regioselective C2-trifluoromethylation of indole-3-carboxylates using 1-trifluoromethyl-1,2-benziodoxol-3(1H)-one (Togni Reagent II). While indole C3-functionalization is electronically favored, the presence of a carboxylate ester at C3 blocks this position and deactivates the ring. This guide demonstrates how to overcome this electronic deactivation using a Copper(I/II) catalytic cycle to install the trifluoromethyl (

) group at the C2 position under mild conditions.

Key Benefits:

• Regioselectivity: Exclusively targets the C2 position.

• Operational Simplicity: Open-flask conditions (no glovebox required).

• Broad Scope: Tolerates various ester functionalities (methyl, ethyl, tert-butyl).

Introduction & Mechanistic Insight

The "Magic Methyl" Effect

The trifluoromethyl group is a bioisostere of the methyl group but possesses inverted electronic properties. Incorporating

into indole scaffolds—privileged structures in drug discovery—drastically alters pKa, metabolic stability (blocking P450 oxidation sites), and lipophilicity (logP).

The Challenge of C3-Carboxylates

Indoles are naturally nucleophilic at C3. When C3 is substituted with an electron-withdrawing group (EWG) like a carboxylate, the electron density of the pyrrole ring is reduced, making electrophilic aromatic substitution difficult.

The Solution: Togni Reagent II & Copper Catalysis

We utilize Togni Reagent II , a hypervalent iodine species.[1][2][3] Unlike the nucleophilic Ruppert-Prakash reagent (

), Togni II acts as an electrophilic source.[4] However, the reaction does not proceed via simple . Instead, it follows a radical mechanism enabled by copper catalysis.

Mechanistic Pathway:

• Activation: A Single Electron Transfer (SET) from the Cu(I) catalyst to Togni Reagent II generates a

  radical and a Cu(II)-iodobenzoate species.

• Addition: The electrophilic

  radical attacks the C2 position of the indole-3-carboxylate (the most accessible site).

• Oxidation/Elimination: The resulting radical intermediate is oxidized by Cu(II) (regenerating Cu(I)) and loses a proton to re-aromatize, yielding the C2-trifluoromethylated product.

Visualization: Catalytic Cycle

Figure 1: Proposed radical mechanism involving Cu(I)/Cu(II) redox cycling for C2-trifluoromethylation.

Experimental Protocol

Materials & Reagents

Reagent	Role	Equiv.	Notes
Indole-3-carboxylate	Substrate	1.0	Purity >98% recommended.[5]
Togni Reagent II	Source	1.2 - 1.5	1-(trifluoromethyl)-1,2-benziodoxol-3(1H)-one. Store at 4°C.
Copper(I) Iodide (CuI)	Catalyst	0.1 - 0.2	10-20 mol%. Purity is critical; use white/off-white powder, not green/oxidized.
Methanol (MeOH)	Solvent	N/A	Anhydrous grade preferred (0.1 M concentration).
Ethyl Acetate / Hexanes	Workup	N/A	HPLC Grade.

Standard Operating Procedure (SOP)

Step 1: Reaction Setup

• To a clean, oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add Indole-3-carboxylate (1.0 mmol).

• Add Togni Reagent II (380 mg, 1.2 mmol, 1.2 equiv).

• Add CuI (19 mg, 0.1 mmol, 10 mol%).

• Seal the vial with a septum cap.

• Evacuate and backfill with nitrogen (

  ) three times (optional but recommended for reproducibility).

• Inject Methanol (10 mL) via syringe to achieve a 0.1 M concentration relative to the substrate.

Step 2: Reaction Execution

• Stir the mixture vigorously at Room Temperature (20–25°C) .

• Monitoring: The reaction typically completes in 12–24 hours. Monitor by TLC (20% EtOAc in Hexanes). The product usually moves slightly faster (higher

  ) than the starting material due to the lipophilic group.

• Note: The solution may turn from clear/yellow to a greenish suspension as the reaction progresses and Cu(II) species accumulate.

Step 3: Workup & Purification

• Quench: Dilute the reaction mixture with 20 mL of Ethyl Acetate.

• Filtration: Filter the mixture through a short pad of Celite to remove insoluble copper salts. Rinse the pad with EtOAc.

• Wash (Critical): Transfer filtrate to a separatory funnel. Wash with saturated aqueous

  (2 x 15 mL).

  • Why? This removes the 2-iodobenzoic acid byproduct generated from the Togni reagent.

• Dry: Wash organic layer with brine, dry over

  , filter, and concentrate under reduced pressure.

• Chromatography: Purify via silica gel flash chromatography.

  • Gradient: 0%

    20% EtOAc in Hexanes.

Workflow Diagram

Figure 2: Operational workflow for the batch synthesis.

Troubleshooting & Optimization

The trifluoromethylation of electron-deficient indoles (like 3-carboxylates) is slower than electron-rich indoles. Use this guide to troubleshoot low yields.

Observation	Probable Cause	Corrective Action
Low Conversion (<30%)	Catalyst Deactivation	Ensure CuI is white (active). If green, recrystallize or buy fresh. Increase loading to 20 mol%.
Low Conversion (<30%)	Electronic Deactivation	The ester at C3 is strongly withdrawing. Heat the reaction to 40–50°C.
Byproduct Co-elution	Iodobenzoic Acid	The byproduct from Togni reagent ( ) can streak. Ensure thorough washes during workup.
Complex Mixture	Oxidation	Togni reagent is an oxidant. If the indole ring is oxidizing, switch solvent to DCM (Dichloromethane) or Acetonitrile, though MeOH is usually best for C2-selectivity.

Scope and Limitations

This protocol is validated for the following substrate classes:

• Tolerated:

  • Indole-3-methyl esters (

    ).

  • Indole-3-tert-butyl esters (

    ).

  • Halogenated indoles (5-Br, 5-Cl, 6-F).

• Challenging:

  • Free Indole-3-carboxylic acids (carboxylic acid may interfere with Cu-catalyst; protect as ester first).

  • Substrates with free amines (may coordinate Cu; protect as Boc/Cbz).

References

• Primary Protocol Source: Shimizu, R., Egami, H., Nagi, T., Chae, J., Hamashima, Y., & Sodeoka, M. (2010).[1][4] Direct C2-trifluoromethylation of indole catalyzed by copper acetate.[3][4] Tetrahedron Letters, 51(45), 5947–5949. [Link]

• Mechanistic Review: Charpentier, J., Früh, N., & Togni, A. (2015). Electrophilic Trifluoromethylation by Use of Hypervalent Iodine Reagents. Chemical Reviews, 115(2), 650–682. [Link]

• Togni Reagent Overview: Kieltsch, I., Eisenberger, P., & Togni, A. (2007). Mild Electrophilic Trifluoromethylation of Carbon- and Sulfur-Centered Nucleophiles by a Hypervalent Iodine(III)–CF3 Reagent. Angewandte Chemie International Edition, 46(5), 754–757. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. BJOC - Synthesis of trifluoromethylated 2H-azirines through Togni reagent-mediated trifluoromethylation followed by PhIO-mediated azirination [beilstein-journals.org]
• 3. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]

Friedel-Crafts hydroxyalkylation of indoles with trifluoromethyl ketones

Application Note: Asymmetric Friedel-Crafts Hydroxyalkylation of Indoles with Trifluoromethyl Ketones

Abstract

This guide details the protocol for the enantioselective Friedel-Crafts (F-C) hydroxyalkylation of indoles with trifluoromethyl ketones. While traditional Lewis acid-catalyzed methods often yield racemic mixtures or suffer from harsh conditions, this protocol focuses on a bifunctional organocatalytic approach using Cinchona-derived squaramides. This methodology offers mild reaction conditions (room temperature), high atom economy, and exceptional enantioselectivity (up to 99% ee), making it the preferred route for synthesizing chiral trifluoromethylated indole scaffolds in late-stage drug discovery.

Introduction & Strategic Importance

The incorporation of a trifluoromethyl (

) group into indole scaffolds dramatically alters their physicochemical properties, enhancing metabolic stability, lipophilicity, and blood-brain barrier permeability. The resulting 3-(2,2,2-trifluoro-1-hydroxyethyl)indole derivatives are critical pharmacophores in HIV inhibitors (e.g., Efavirenz analogues) and novel anticancer agents.

The Synthetic Challenge: The reaction between an indole and a trifluoromethyl ketone poses specific challenges:

• Reversibility: The electron-withdrawing nature of the

  group destabilizes the carbocation intermediate, making the reaction potentially reversible (retro-Friedel-Crafts).

• Stereocontrol: Differentiating the two prochiral faces of the highly reactive trifluoromethyl ketone requires precise catalytic spatial organization.

• Regioselectivity: Ensuring exclusive C3-alkylation while suppressing N-alkylation or bis-indole formation.

Mechanistic Insight: Bifunctional Activation

To achieve high enantioselectivity, this protocol utilizes a Bifunctional Squaramide Catalyst .[1] Unlike simple Lewis acids that only activate the electrophile, this organocatalyst operates via a dual-activation mode:

• Electrophile Activation: The squaramide moiety forms a double hydrogen bond with the carbonyl oxygen of the trifluoromethyl ketone, lowering its LUMO energy and fixing its orientation.

• Nucleophile Direction: The quinuclidine nitrogen (basic moiety) of the catalyst interacts with the N-H proton of the indole via hydrogen bonding.[2] This increases the electron density at the C3 position and directs the attack from a specific face.

Diagram 1: Mechanistic Pathway & Transition State

Caption: Dual-activation mechanism where the catalyst simultaneously activates the ketone (electrophile) and directs the indole (nucleophile).

Experimental Protocol: Asymmetric Organocatalytic Route

Standardized for 0.2 mmol scale. Scalable to gram-quantities with minor thermal adjustments.

Materials & Reagents

• Indole (1.0 equiv): 23.4 mg (0.2 mmol)

• Trifluoroacetophenone (1.2 equiv): 41.8 mg (0.24 mmol) [Handle with care: Volatile]

• Catalyst: Quinine-derived Squaramide (e.g., 10 mol% loading)

• Solvent: Dichloromethane (DCM), anhydrous.

• Additives: None required for this protocol.

Step-by-Step Methodology

• Catalyst Loading: In a clean, oven-dried 4 mL screw-cap vial equipped with a magnetic stir bar, weigh out the Squaramide catalyst (10 mol%).

  • Critical Check: Ensure the vial is at room temperature before adding reagents to prevent condensation.

• Substrate Addition: Add the Indole (0.2 mmol) to the vial. Add anhydrous DCM (1.0 mL, 0.2 M concentration). Stir until the indole and catalyst are fully dissolved.

• Reaction Initiation: Add the Trifluoromethyl Ketone (0.24 mmol, 1.2 equiv) in one portion.

  • Note: If the ketone is a hydrate, it may require pre-drying or a longer reaction time, but liquid ketones are preferred.

• Incubation: Stir the mixture vigorously at Room Temperature (25 °C) .

  • Time: Typically 12–24 hours.

  • Monitoring: Check reaction progress via TLC (Eluent: Hexane/EtOAc 80:20). The product usually appears as a more polar spot than the indole.

• Workup (Self-Validating Step):

  • Quench: No aqueous quench is strictly necessary for this organocatalytic method.

  • Concentration: Evaporate the solvent directly under reduced pressure (Rotavap) to obtain the crude residue.

  • Validation: Take a crude

    NMR. Look for the disappearance of the indole C3-H signal (approx. 7.2 ppm, d) and the appearance of the quaternary C-OH signal.

• Purification: Purify via Flash Column Chromatography on silica gel.

  • Gradient: Hexane/Ethyl Acetate (90:10 to 70:30).

  • Result: The product is typically a white or off-white solid.

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow from reagent mixing to final enantiomeric excess analysis.

Data Analysis & Catalyst Comparison

The choice of catalyst profoundly impacts the outcome. The table below compares the Organocatalytic route (recommended) against traditional methods.

Parameter	Squaramide (Recommended)	Chiral Phosphoric Acid (CPA)	Lewis Acid (e.g., Cu-Box)
Mechanism	Dual H-Bonding (Bifunctional)	Brønsted Acid Activation	Metal Coordination
Conditions	Neutral, Room Temp	Acidic, Often Low Temp	Lewis Acidic, Sensitive to Moisture
Yield	85–99%	70–95%	60–90%
Enantioselectivity (ee)	High (90–99%)	High (85–98%)	Moderate to High (variable)
Substrate Scope	Broad (tolerant of acid-labile groups)	Good (sterically demanding substrates)	Limited (metal poisoning risk)
Atom Economy	Excellent	Excellent	Good

Troubleshooting & Optimization

• Low Conversion:

  • Cause: Deactivation of the catalyst or poor solubility.

  • Solution: Increase catalyst loading to 15 mol% or switch solvent to Toluene (though reaction rate may decrease). Ensure the ketone is not a hydrate; if it is, add 4Å Molecular Sieves.

• Low Enantioselectivity:

  • Cause: Temperature too high or background racemic reaction.

  • Solution: Lower temperature to 0 °C or -20 °C. Ensure the reaction vial is strictly dry to prevent non-catalyzed background hydrolysis/reaction.

• Product Instability:

  • Issue: Retro-Friedel-Crafts reaction during column chromatography.

  • Solution: Use neutralized silica (treat with 1%

    ) or perform rapid filtration. Store the product at -20 °C.

References

• Wang, W., et al. (2020). "Brønsted Acid-Catalyzed Asymmetric Friedel–Crafts Alkylation of Indoles with Benzothiazole-Bearing Trifluoromethyl Ketone Hydrates."[3] The Journal of Organic Chemistry, 85(6), 4398–4407.[1]

• Török, B., & Abid, M. (2005). "Synthesis of N-heteroaryl(trifluoromethyl)hydroxyalkanoic acid esters by highly efficient solid acid-catalyzed hydroxyalkylation." Advanced Synthesis & Catalysis, 347(14), 1797-1803.

• Qian, Y., et al. (2022). "Asymmetric Friedel−Crafts Alkylation of Indoles with α,β‐unsaturated Trifluoromethyl Ketones Using a Squaramide Organocatalyst."[3] Asian Journal of Organic Chemistry, 11, e202200403.[3]

• Kass, S. R., & Ma, F. (2018). "Asymmetric Arylation of 2,2,2-Trifluoroacetophenones Catalyzed by Chiral Electrostatically-Enhanced Phosphoric Acids." Organic Letters, 20(9), 2689–2692.

• Downey, C. W., et al. (2011). "Friedel–Crafts hydroxyalkylation of indoles mediated by trimethylsilyl trifluoromethanesulfonate." Journal of Organic Chemistry, 76(10), 3909–3916.

Sources

• 1. Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Organocatalytic Enantioselective Friedel–Crafts Reaction of Phenanthrenequinones and Indoles [mdpi.com]

Copper-catalyzed synthesis of 2-trifluoromethyl indoles from 2-alkynylanilines

This Application Note details the protocol for the regioselective synthesis of 2-(trifluoromethyl)indoles from 2-alkynylanilines . This specific transformation addresses a common synthetic challenge: while radical trifluoromethylation typically yields 3-trifluoromethyl indoles (due to radical addition patterns), the copper-mediated methodology described herein enables the precise installation of the

group at the C2 position .

Introduction & Strategic Value

The incorporation of a trifluoromethyl (

) group into the indole scaffold dramatically alters the physicochemical profile of the molecule, enhancing lipophilicity, metabolic stability, and blood-brain barrier permeability.

While methods for synthesizing 3-trifluoromethylindoles are abundant (typically utilizing electrophilic radicals like Togni’s or Umemoto’s reagents), the access to 2-trifluoromethylindoles from simple acyclic precursors is significantly more restricted. Standard radical additions to 2-alkynylanilines favor the C3 position due to the stability of the intermediate vinyl radical.

This protocol details the Tsui Method (Org.[1] Lett. 2018), which utilizes a nucleophilic copper-trifluoromethyl (

) species. This approach reverses the standard regioselectivity, driving a domino trifluoromethylation/cyclization sequence that exclusively yields the 2-substituted product.

Key Advantages[2]

• Regiocontrol: Delivers the elusive C2-isomer with high fidelity.

• Substrate Availability: Starts from readily accessible 2-alkynylanilines.[1][2][3]

• Atom Economy: Utilizes

  (fluoroform) derived reagents, converting an industrial waste product into a high-value synthon.[1]

Mechanistic Insight

The reaction operates via a distinct pathway compared to radical mechanisms. The active species is a

complex (generated in situ or pre-formed).

Reaction Pathway Analysis

• Activation: The copper center coordinates to the alkyne of the N-protected 2-alkynylaniline.

• Trifluoromethylation: The

  group is transferred to the alkyne. Unlike radical additions, the coordination environment and the specific nature of the species direct the group to the position distal to the nitrogen (the future C2), or the mechanism involves a cuprous acetylide intermediate that undergoes reductive elimination.

• Cyclization: The nitrogen nucleophile attacks the activated internal carbon (5-endo-dig or 5-exo-dig manifold depending on specific transient intermediates), closing the ring.

• Aromatization: Loss of the protecting group (if labile) or oxidative aromatization completes the indole core. Note: In the Tsui protocol, N-tosyl protection is crucial for the cyclization step.[2]

Mechanistic Diagram

Caption: Proposed pathway for the Cu-mediated cascade synthesis of 2-CF3 indoles. The specific coordination directs the CF3 group to the C2 position.

Experimental Protocol

Reagents & Equipment[3][5]

• Substrate: N-Tosyl-2-alkynylaniline (1.0 equiv).

• Catalyst Source:

  or (20 mol%).

• Ligand: 1,10-Phenanthroline (phen) or TMEDA (20 mol%).

• Source:

  • Method A (Fluoroform gas):

    balloon + (3.0 equiv).

  • Method B (Solid Reagent): Use pre-formed

    (1.2 equiv) if gas handling is not feasible.

• Solvent: DMF (Anhydrous).

• Oxidant: Air or

  balloon (required for catalytic turnover/oxidative steps).

Step-by-Step Procedure (Method A: In-situ Generation)

• Catalyst Preparation: In a glovebox or under

  , charge a flame-dried Schlenk tube with (0.04 mmol, 20 mol%) and (0.6 mmol, 3.0 equiv). Add anhydrous DMF (2.0 mL).

• Fluoroform Activation: Introduce

  gas (balloon) into the headspace. Stir vigorously at room temperature for 10–15 minutes to generate the active species in situ.

  • Critical Check: The solution should turn a characteristic color (often yellowish/brown) indicating complex formation.

• Substrate Addition: Add the N-tosyl-2-alkynylaniline (0.2 mmol, 1.0 equiv) dissolved in a minimal amount of DMF.

• Reaction: Stir the mixture at 80 °C under an atmosphere of Air (remove

  balloon and equip with an air balloon or open to air via drying tube if humidity is low). Stir for 12–24 hours.

  • Note: The presence of air/oxygen is often necessary to promote the oxidative cyclization steps in copper cascades.

• Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with saturated

  (2 x 10 mL) to remove copper residues. Wash with brine (10 mL).

• Purification: Dry organic layer over

  , concentrate in vacuo, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Optimization Table

Variable	Recommendation	Effect on Outcome
Nitrogen Protection	N-Tosyl (Ts) or N-Mesyl (Ms)	Essential. Unprotected anilines or N-acetyl groups often lead to side reactions or failure to cyclize.
Solvent	DMF	Polar aprotic solvents stabilize the Cu-CF3 intermediate best.
Temperature	80–100 °C	Required to overcome the activation energy of the cyclization step.
Additives	TMEDA	Can enhance yield by stabilizing the Cu species and preventing aggregation.

Troubleshooting & Expert Tips

"The reaction yields the 3-CF3 isomer."

• Cause: You likely used a radical source (Togni/Umemoto reagent) instead of the nucleophilic

  source.

• Solution: Ensure you are using the fluoroform-derived protocol or a pre-formed

  complex. The mechanism must be anionic/organometallic, not radical.

"Low conversion of starting material."

• Cause: Inefficient generation of

  from .

• Solution: If using Method A, ensure the base (

  ) is fresh and dry. Alternatively, switch to Method B (stoichiometric pre-formed reagent ) to guarantee the presence of the active species.

"De-tosylation occurred."

• Cause: Reaction temperature too high or base concentration too high.

• Solution: Lower temperature to 60 °C and extend reaction time.

Workflow Visualization

Caption: Operational workflow for the synthesis of 2-(trifluoromethyl)indoles.

References

• Ye, Y., Cheung, K. P. S., He, L., & Tsui, G. C. (2018).[1][2][4][5] Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines.[1][5] Organic Letters, 20(6), 1676–1679.[1][4][5] [1][5]

• Hafner, A., & Bräse, S. (2012). Ortho-Trifluoromethylation of Functionalized Aromatic Compounds. Advanced Synthesis & Catalysis, 354(14‐15), 2651–2658. (Context on Cu-CF3 reagents).
• Tomashenko, O. A., & Grushin, V. V. (2011). Aromatic Trifluoromethylation with Metal Complexes. Chemical Reviews, 111(8), 4475–4521. (Review of Cu-CF3 chemistry).

Sources

• 1. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines [organic-chemistry.org]
• 3. Domino cyclization/trifluoromethylation of 2-alkynylanilines using fluoroform-derived CuCF3: synthesis of 3-(trifluoromethyl)indoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Synthesis of 3-Formyl-2-(Trifluoromethyl)indole Intermediates: A Detailed Guide for Drug Discovery

Abstract

The 3-formyl-2-(trifluoromethyl)indole scaffold is a cornerstone in modern medicinal chemistry, serving as a critical intermediate in the synthesis of a diverse array of therapeutic agents. The strategic incorporation of a trifluoromethyl group at the C2 position of the indole ring profoundly influences the molecule's lipophilicity, metabolic stability, and binding affinity, making it a highly sought-after pharmacophore. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of these valuable intermediates. We will delve into established synthetic protocols, elucidate the underlying reaction mechanisms, and offer practical insights to ensure successful and reproducible synthesis.

Introduction

Indole derivatives are ubiquitous in biologically active natural products and pharmaceuticals. The introduction of a trifluoromethyl (CF3) group can dramatically enhance the pharmacological properties of these molecules. Specifically, the 2-(trifluoromethyl)indole core has been a focal point in drug discovery due to the unique electronic properties conferred by the strongly electron-withdrawing CF3 group. The subsequent formylation at the C3 position provides a versatile chemical handle for further molecular elaboration, enabling the construction of complex drug candidates.

This guide will primarily focus on two prominent and effective methods for the preparation of 3-formyl-2-(trifluoromethyl)indole intermediates: the domino trifluoromethylation/cyclization of 2-alkynylanilines and the Vilsmeier-Haack formylation of pre-synthesized 2-(trifluoromethyl)indole.

Method 1: Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines

This innovative one-pot method provides a direct and efficient route to 3-formyl-2-(trifluoromethyl)indoles from readily available 2-alkynylanilines.[1][2][3] This domino reaction involves a sequence of trifluoromethylation, cyclization, desulfonylation, and formylation, offering high atom economy and procedural simplicity.[1]

Mechanistic Rationale

The reaction is initiated by the copper-catalyzed trifluoromethylation of the alkyne moiety of the 2-alkynylaniline derivative. This is followed by an intramolecular cyclization to form the indole ring. A crucial aspect of this protocol is the role of N,N,N',N'-tetramethylethylenediamine (TMEDA), which not only acts as a ligand for the copper catalyst but also serves as the carbon source for the formyl group under aerobic conditions.[1] The N-protecting group, typically a tosyl or mesyl group, is essential for the successful cyclization and is subsequently cleaved in the reaction cascade.[1]

Experimental Workflow Diagram

Caption: Workflow for the domino synthesis of 3-formyl-2-(trifluoromethyl)indole.

Detailed Protocol

Materials:

• N-protected 2-alkynylaniline (1.0 equiv)

• Fluoroform-derived CuCF3 reagent (3.0 equiv)[3]

• N,N,N',N'-tetramethylethylenediamine (TMEDA) (3.0 equiv)[3]

• Anhydrous N,N-dimethylformamide (DMF)

Procedure:

• To a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), add the N-protected 2-alkynylaniline.

• Add anhydrous DMF to dissolve the starting material (concentration typically 0.13 M).[3]

• Add the fluoroform-derived CuCF3 reagent, followed by TMEDA.

• Heat the reaction mixture to 80 °C and stir for the appropriate time (monitor by TLC or LC-MS).[3]

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup by pouring the reaction mixture into water and extracting with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure 3-formyl-2-(trifluoromethyl)indole.

Key Considerations

• Substrate Scope: This method demonstrates good tolerance for various functional groups, including halogens, nitriles, ketones, and esters.[1][3] Electron-donating groups on the aniline ring generally lead to higher yields.[1]

• Reagent Preparation: The fluoroform-derived CuCF3 reagent is typically prepared in situ from copper(I) chloride, a suitable base (e.g., potassium tert-butoxide), and fluoroform.[3]

• Reaction Conditions: Optimization of temperature and reaction time may be necessary for different substrates.

Method 2: Vilsmeier-Haack Formylation of 2-(Trifluoromethyl)indole

The Vilsmeier-Haack reaction is a classic and reliable method for the formylation of electron-rich heterocycles, including indoles.[4][5] This two-step approach involves the initial synthesis of 2-(trifluoromethyl)indole, followed by its formylation at the C3 position.

Synthesis of 2-(Trifluoromethyl)indole

There are several routes to synthesize the 2-(trifluoromethyl)indole precursor. One common strategy involves the cyclization of trifluoromethylated building blocks.[6] Another approach is the direct trifluoromethylation of indole, although this can sometimes suffer from issues with regioselectivity.[6][7]

Vilsmeier-Haack Formylation: Mechanism and Protocol

The formylation proceeds via the formation of the Vilsmeier reagent, an electrophilic chloroiminium salt, generated from the reaction of a formamide derivative (typically DMF) and phosphorus oxychloride (POCl3).[4][5][8] This reagent then undergoes electrophilic aromatic substitution with the electron-rich C3 position of the 2-(trifluoromethyl)indole.

Experimental Workflow Diagram

Caption: Workflow for the Vilsmeier-Haack formylation of 2-(trifluoromethyl)indole.

Detailed Protocol

Materials:

• 2-(Trifluoromethyl)indole (1.0 equiv)

• Anhydrous N,N-dimethylformamide (DMF)

• Phosphorus oxychloride (POCl3) (1.1-1.5 equiv)

• Ice

• Saturated sodium bicarbonate solution

• Suitable organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a flask equipped with a dropping funnel and a magnetic stirrer, cool anhydrous DMF in an ice bath.

• Slowly add POCl3 dropwise to the cooled DMF with vigorous stirring, maintaining the temperature below 10 °C.[5] Allow the Vilsmeier reagent to form for approximately 30 minutes.

• In a separate flask, dissolve 2-(trifluoromethyl)indole in a minimal amount of anhydrous DMF.

• Add the solution of 2-(trifluoromethyl)indole to the pre-formed Vilsmeier reagent at 0 °C.

• Allow the reaction to warm to room temperature and then heat to a temperature between 60-90 °C for several hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.[5]

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is alkaline. The product may precipitate at this stage.[5]

• If a precipitate forms, collect it by vacuum filtration and wash with cold water.[5] If no precipitate forms, extract the aqueous layer with a suitable organic solvent.

• Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by recrystallization or flash column chromatography.

Data Summary

Method	Key Reagents	Temperature (°C)	Typical Yields (%)	Key Advantages
Domino Reaction	CuCF3, TMEDA	80	Good	One-pot synthesis, high atom economy
Vilsmeier-Haack	POCl3, DMF	0 to 90	Generally high	Well-established, reliable for various indoles

Safety and Handling

• Trifluoromethylating agents and their precursors should be handled with care in a well-ventilated fume hood.[9][10][11]

• Phosphorus oxychloride (POCl3) is corrosive and reacts violently with water. Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[12][13]

• All reactions should be conducted under an inert atmosphere where specified to prevent moisture contamination and side reactions.

• Standard laboratory safety practices should be followed at all times.[10][12][13]

Conclusion

The preparation of 3-formyl-2-(trifluoromethyl)indole intermediates is a critical step in the synthesis of many potential drug candidates. Both the domino trifluoromethylation/cyclization of 2-alkynylanilines and the Vilsmeier-Haack formylation of 2-(trifluoromethyl)indole offer effective and reliable pathways to these valuable compounds. The choice of method will depend on the availability of starting materials, desired scale, and the specific substitution patterns of the target molecule. By understanding the underlying mechanisms and following the detailed protocols outlined in this guide, researchers can confidently and efficiently synthesize these important intermediates for their drug discovery programs.

References

• Ye, Y., Cheung, K. P. S., He, L., & Tsui, G. C. (2018). Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines. Organic Letters, 20(6), 1676–1679. [Link]

• PubMed. (2018). Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines. [Link]

• ACS Publications. (2018). Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines. [Link]

• Dong, X., Hu, Y., Xiao, T., & Zhou, L. (2015). Synthesis of 2-trifluoromethyl indoles via visible-light induced intramolecular radical cyclization. RSC Advances, 5(55), 44251-44254. [Link]

• ResearchGate. (n.d.). Preparation of trifluoromethylindoles from indoles. [Link]

• MDPI. (2022). Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles. Molecules, 27(24), 8873. [Link]

• Cambridge University Press. (n.d.). Vilsmeier-Haack Reaction. [Link]

• ResearchGate. (n.d.). Approaches to 3‐substituted 2‐trifluoromethylindoles. [Link]

• HETEROCYCLES. (n.d.). NOVEL INDOLE-RING CONSTRUCTION METHOD FOR THE SYNTHESIS OF 2-TRIFLUOROMETHYLINDOLES. [Link]

• CF Plus Chemicals. (2020). MATERIAL SAFETY DATASHEET. [Link]

• PubMed. (2022). Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles. [Link]

• PMC. (2021). An Efficient Approach to 2-CF3-Indoles Based on ortho-Nitrobenzaldehydes. [Link]

• RSC Publishing. (2013). Synthesis of 3-((trifluoromethyl)thio)indoles via a reaction of 2-alkynylaniline with trifluoromethanesulfanylamide. [Link]

• The Royal Society of Chemistry. (2013). Synthesis of 3-((trifluoromethyl)thio)indoles via a reaction of 2-alkynylaniline with trifluoromethanesulfanylamide. [Link]

• Organic Letters. (2020). Synthesis and Reactions of 3,3-Difluoro-2-exo-methylidene Indolines. [Link]

• RSC Advances. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. [Link]

• Patsnap. (2015). Preparation method for 3-substituted trifluoromethyl indole. [Link]

• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. [Link]

• PubMed. (2014). Synthesis of 3-((trifluoromethyl)thio)indoles via a reaction of 2-alkynylaniline with trifluoromethanesulfanylamide. [Link]

• SpectraBase. (n.d.). 3-Trifluoromethyl-indole. [Link]

Sources

• 1. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines [organic-chemistry.org]
• 2. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of 2-trifluoromethyl indoles via visible-light induced intramolecular radical cyclization - RSC Advances (RSC Publishing) DOI:10.1039/C5RA05967D [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 9. chemicalbook.com [chemicalbook.com]
• 10. cfplus.cz [cfplus.cz]
• 11. echemi.com [echemi.com]
• 12. acrospharma.co.kr [acrospharma.co.kr]
• 13. tcichemicals.com [tcichemicals.com]

Technical Notes & Optimization

Preventing defluorination of 2-trifluoromethyl indoles during reduction

The following guide is designed as a specialized Technical Support Center resource. It addresses the specific challenge of reducing 2-trifluoromethyl indoles to their corresponding indolines without compromising the integrity of the trifluoromethyl (

) group.

Topic: Preventing Defluorination of 2-Trifluoromethyl Indoles During Reduction Ticket ID: IND-CF3-RED-001 Status: Solved / Guide Available

Executive Summary & Mechanistic Insight

The Challenge: Reducing the C2-C3 double bond of a 2-trifluoromethyl indole is chemically distinct from reducing a standard indole. The electron-withdrawing nature of the

group at the C2 position deactivates the ring toward electrophilic attack (protonation), while simultaneously rendering the C-F bonds susceptible to oxidative addition by transition metals.

The Failure Mode (Defluorination): Standard catalytic hydrogenation (e.g.,

, Pd/C) often leads to hydrodefluorination (HDF) . The metal catalyst surface facilitates the cleavage of the benzylic-like C-F bond, yielding difluoromethyl ( ) or methyl ( ) byproducts.

The Solution (Ionic Hydrogenation): To preserve the

moiety, you must bypass the metal catalyst surface entirely. The recommended approach is Ionic Hydrogenation , which decouples protonation and hydride transfer.

• Protonation: An acid protonates the C3 position, generating an indolenium cation.

• Hydride Transfer: A hydride source (stable to acid) attacks the electrophilic C2 position. Since no metal surface is involved, the C-F bonds remain intact.

Decision Logic & Pathway Analysis

The following diagram illustrates the competing pathways and the decision logic for selecting the correct protocol.

Caption: Pathway comparison showing how Ionic Hydrogenation avoids the metal-surface intermediate responsible for C-F cleavage.

Troubleshooting Guide (Q&A)

Q1: I used Pd/C at room temperature, but I still see ~15% defluorinated byproduct by LCMS. Why?

A: The 2-position of an indole (and the resulting indoline) is chemically "benzylic" relative to the nitrogen lone pair. Even under mild conditions, Palladium is an excellent catalyst for activating benzylic C-F bonds (oxidative addition), leading to hydrogenolysis.

• Correction: Switch to Protocol A (NaCNBH3) or Protocol B (Et3SiH) immediately. If you must use hydrogenation, Platinum Oxide (

  , Adams' catalyst) is generally less active toward C-F cleavage than Palladium, but it is not risk-free.

Q2: The reaction with NaCNBH3 is stalling. The starting material remains unconsumed.

A: The

group is strongly electron-withdrawing, which lowers the basicity of the C2-C3 double bond. Standard acetic acid might not be strong enough to generate the required indolenium cation concentration.

• Correction:

  • Increase the temperature to 50–60°C.

  • Add a co-solvent like Trifluoroacetic Acid (TFA) to increase acidity.

  • Switch to Protocol B (Silane/TFA) , where TFA serves as the solvent and provides a much higher proton activity.

Q3: Can I use Sodium Borohydride ( ) in methanol?

A: No.

requires the indole to be activated (usually by converting to an indolium ion). In neutral methanol, will not reduce the electron-deficient 2-CF3 indole double bond. If you add acid to activate the indole, will rapidly decompose (hydrolyze) before it can reduce the substrate.

• Correction: Use Sodium Cyano borohydride (

  ), which is stable in acidic media (down to pH ~3).

Q4: How do I monitor this reaction? UV is ambiguous.

A: The UV spectra of 2-CF3 indole and indoline are distinct but can overlap.

• Best Practice: Use

  NMR .[1]

  • Start: 2-CF3 Indole (typically

    -60 to -65 ppm).

  • Product: 2-CF3 Indoline (shift changes significantly due to loss of aromaticity in the pyrrole ring).

  • Impurity: Defluorinated species (doublet for

    or singlet for at very different shifts).

Validated Experimental Protocols

Protocol A: Sodium Cyanoborohydride (The Standard)

Best for: General reduction, tolerant of other functional groups.

Reagents:

• Substrate: 2-Trifluoromethyl indole (1.0 equiv)

• Reductant: Sodium Cyanoborohydride (

  ) (3.0 – 5.0 equiv)

• Solvent: Glacial Acetic Acid (AcOH)[1]

Procedure:

• Dissolution: Dissolve the indole in Glacial Acetic Acid (0.1 M concentration) under nitrogen.

• Addition: Add

  in portions (solid) at room temperature. Caution: HCN gas may be evolved in trace amounts; perform in a well-ventilated fume hood.

• Reaction: Stir at Room Temperature for 2–4 hours.

  • Checkpoint: If conversion is <50% after 4 hours, heat to 50°C.

• Quench: Pour the mixture into ice-cold water. Neutralize carefully with NaOH or

  to pH > 8.

• Extraction: Extract with Ethyl Acetate. The basic workup ensures the indoline (a base) is in the organic layer.

Protocol B: Triethylsilane / TFA (The "Metal-Free" Powerhouse)

Best for: Stubborn substrates or when strict anhydrous conditions are needed.

Reagents:

• Substrate: 2-Trifluoromethyl indole (1.0 equiv)

• Reductant: Triethylsilane (

  ) (3.0 equiv)

• Solvent: Trifluoroacetic Acid (TFA) (Excess, used as solvent)

Procedure:

• Setup: Place the indole in a dry flask under Argon.

• Solvent: Add pure TFA (approx. 10-20 volumes relative to substrate). The solution may turn dark (formation of cation).

• Reduction: Add

  dropwise via syringe.

  • Observation: The dark color often fades as the cationic species is reduced to the neutral indoline.

• Reaction: Stir at Room Temperature for 1–12 hours.

• Workup: Remove TFA under reduced pressure (rotary evaporator). Dissolve residue in DCM and wash with saturated

  .

Comparison of Methods

Feature	Catalytic Hydrogenation ( /Pd)	Ionic Hydrogenation ( /AcOH)	Ionic Hydrogenation ( /TFA)
C-F Integrity	High Risk (Defluorination)	Safe	Safe
Reaction Mechanism	Surface Catalysis	Protonation + Hydride	Protonation + Hydride
Acid Tolerance	Neutral	Mild (AcOH)	Strong (TFA)
Reaction Speed	Fast	Moderate	Fast
Recommendation	AVOID	Primary Choice	Secondary Choice

References

• Gribble, G. W. (2000). Sodium Cyanoborohydride in Acetic Acid: A Convenient System for the Reduction of Indoles to Indolines. Journal of the Chemical Society, Perkin Transactions 1.

• Lanzilotti, A. E., et al. (1979). Reduction of Indoles to Indolines with Borane-Trimethylamine and Trifluoroacetic Acid. The Journal of Organic Chemistry , 44(26), 4809-4813. (Demonstrates the ionic hydrogenation mechanism essential for preserving sensitive groups).

• Ketcha, D. M., & Gribble, G. W. (1985). Indole Reductions with Sodium Borohydride in Carboxylic Acids. The Journal of Organic Chemistry , 50(26), 5451-5457. (Detailed mechanistic study on the protonation/hydride transfer sequence).

• Magnier, E., et al. (2006). Synthesis of 2-trifluoromethylindolines. Tetrahedron Letters.

Sources

• 1. An Efficient Approach to 2-CF3-Indoles Based on ortho-Nitrobenzaldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming steric hindrance in 2-trifluoromethyl indole functionalization

Topic: Overcoming Steric and Electronic Barriers in 2-Trifluoromethyl Indole Functionalization Role: Senior Application Scientist / Technical Support Lead Format: Interactive Technical Support Center (Troubleshooting & FAQs)

Status: Online 🟢 Current Ticket: #CF3-STERIC-404 Subject: Overcoming the "Fortress Effect" (Steric Bulk + Electronic Deactivation)

Welcome to the Technical Support Center. If you are working with 2-trifluoromethyl (

) indoles, you have likely hit a wall. This scaffold is notoriously difficult to functionalize because the group acts as a "double agent":

• Steric Blockade: It imposes a Van der Waals volume similar to an isopropyl group, physically shielding the reactive C3 position.

• Electronic Deactivation: It is a powerful electron-withdrawing group (EWG), severely reducing the nucleophilicity of the indole ring (especially at C3 and N1).

Below are the specific troubleshooting modules designed to bypass these barriers.

🔧 Module 1: C3-Functionalization (The Hardest Nut)

User Issue: "I tried standard Friedel-Crafts alkylation at C3, but I recovered 95% starting material. Is my catalyst dead?"

Diagnosis: Your catalyst is likely fine. The issue is the substrate. The 2-

group pulls electron density away from C3, making it a poor nucleophile. Simultaneously, the steric bulk prevents the approach of standard electrophiles.

The Fix: Switch mechanisms. Abandon the Ionic Pathway (Friedel-Crafts) and move to a Radical Pathway or Metal-Catalyzed C-H Activation . Radicals are less sensitive to steric hindrance and electronic deactivation than charged electrophiles.

Protocol A: Copper-Catalyzed Radical Alkylation (The "Trojan Horse")

Best for: Installing alkyl/aryl groups at C3 despite steric clash.

Mechanism: This protocol generates a radical species that attacks the C3 position. The high reactivity of the radical overcomes the steric barrier.

Component	Recommendation	Function
Catalyst	or (5-10 mol%)	Initiates the radical process.
Radical Precursor	Quinoxalin-2(1H)-ones or Sulfinates	Generates the active radical species.
Oxidant	Air or	Re-oxidizes the metal catalyst.
Solvent	DCE or DMSO	High polarity helps stabilize intermediates.
Temperature	80–100 °C	Thermal energy required to overcome activation barrier.

Step-by-Step Workflow:

• Charge a sealed tube with 2-

  indole (1.0 equiv), Radical Precursor (1.5 equiv), and (10 mol%).

• Add DCE (0.2 M concentration).

• Critical Step: If using air as oxidant, ensure the vessel is open to air (with a drying tube) or balloon-pressurized. If using persulfate, purge with

  .

• Heat to 100 °C for 12-16 hours.

• QC Check: TLC will show a highly fluorescent spot (typical for C3-functionalized indoles).

Visualizing the Pathway Shift

The following diagram illustrates why you must switch from Ionic to Radical pathways.

Caption: Decision logic for C3-functionalization. Ionic pathways fail due to electronic/steric walls; radical pathways bypass them.

🔧 Module 2: N-Functionalization (The Electronic Trap)

User Issue: "I'm trying to methylate the Nitrogen using MeI and

in DMF, but the reaction is sluggish and incomplete."

Diagnosis: The

of the N-H bond in 2- indole is actually lower (more acidic) than standard indole due to the electron-withdrawing . However, the resulting anion is less nucleophilic because that negative charge is delocalized and stabilized by the . Weak bases like Carbonates are insufficient to drive the kinetics.

The Fix: You need a "Hard" deprotonation strategy.

Protocol:

• Solvent: Switch to anhydrous DMF or THF .

• Base: Use NaH (Sodium Hydride) (1.2 equiv) or KOtBu . You need a quantitative deprotonation to force the equilibrium.

• Electrophile: Add MeI or Benzyl Bromide after 30 mins of stirring the base/indole mixture at 0°C.

• Additives: If sterics are still an issue (e.g., bulky alkyl halide), add 18-Crown-6 (catalytic) to sequester the cation and expose the "naked" anion.

🔧 Module 3: Remote C-H Activation (C4-C7)

User Issue: "I need to functionalize the benzene ring (C4-C7), but I keep getting mixtures or no reaction."

Diagnosis: The 2-

group directs meta (relative to itself), but the indole nitrogen directs ortho/para. This conflict creates regioselectivity issues.

The Fix: Use Directed C-H Activation . The Nitrogen atom is your anchor.

Protocol: Pd-Catalyzed C-H Arylation (C4-Selective) Reference Strategy: Using the N-atom or a transient directing group to swing the catalyst to C4.

Parameter	Setting
Catalyst	(10 mol%)
Ligand	Amino-acid ligands (e.g., Boc-Val-OH) are crucial for C-H activation.
Oxidant	or (2.0 equiv)
Solvent	HFIP (Hexafluoroisopropanol) - The magic solvent for C-H activation.

Why HFIP? HFIP is a strong hydrogen-bond donor. It stabilizes the Pd-agostic interaction and lowers the transition state energy for C-H cleavage, which is critical when the substrate is electron-deficient like 2-

indole.

❓ Frequently Asked Questions (FAQ)

Q1: Can I use a Friedel-Crafts reaction if I use a "Super Acid"? A: Technically, yes, but it's risky. Using Triflic Acid (TfOH) can protonate the C3 position, generating a dicationic species that is extremely electrophilic. However, with a 2-

group, this often leads to polymerization or decomposition before the desired reaction occurs. We recommend the Radical pathway (Module 1) instead.

Q2: Why is the 2-position

so much harder to work with than a 2-Methyl group? A: It is the combination of Sterics + Electronics . A Methyl group is electron-donating (activating C3) and smaller. is electron-withdrawing (deactivating C3) and larger.[1] You are fighting thermodynamics and kinetics simultaneously.

Q3: Does the

group survive these harsh conditions? A: Generally, yes. The C- bond is extremely strong. However, avoid using reducing metals (Mg, Li) in protic solvents, as defluorination can occur.

📊 Comparative Reactivity Table

Reaction Type	Standard Indole	2-CF3 Indole	Troubleshooting Action
N-Alkylation	Easy ( /MeCN)	Difficult (Slow kinetics)	Use NaH/DMF (Strong Base).
C3-Friedel Crafts	Very Fast (RT)	Inert / Fails	Switch to Radical/Metal Catalysis.
C2-Functionalization	Possible (C-H activ.)	Blocked (Substituted)	N/A (Already substituted).
Oxidation Potential	Low (Easily oxidized)	High (Resistant)	Requires stronger oxidants for coupling.

🔗 References

• Radical Functionalization Strategies:

  • Zhang, K. et al. "Copper-Catalyzed Multicomponent Reaction to Construct Fluorinated Indole-quinoxalin-2(1H)-ones." ResearchGate.

• C3-Functionalization Challenges:

  • Guo, X. et al. "Unbiased C3-Electrophilic Indoles: Triflic Acid Mediated C3-Regioselective Hydroarylation." Organic Letters. (Note: Highlights the difficulty of substituted indoles).

• General Reactivity of 2-CF3 Indoles:

  • Luo, Y. et al. "Rh(III)-Catalyzed Trifluoromethylthiolation of Indoles via C-H Activation." Journal of Organic Chemistry.

• N-Alkylation Optimization:

  • BenchChem Technical Guide. "Optimizing reaction conditions for N-alkylation of indoles."

Disclaimer: All protocols involve hazardous chemicals. Always perform a risk assessment (COSHH) before attempting these reactions. The 2-CF3 moiety is stable, but high-temperature radical reactions require blast shields.

Sources

• 1. vaia.com [vaia.com]

Stability of trifluoromethyl group under basic hydrolysis conditions

Ticket ID: #CF3-HYD-001 Topic: Stability of Trifluoromethyl Group Under Basic Hydrolysis Assigned Specialist: Senior Application Scientist, Process Chemistry Unit

Executive Summary & Core Directive

Status: CAUTION Severity: High (Substrate Dependent)

While the trifluoromethyl (

) group is canonically taught as chemically inert due to the high bond dissociation energy of the C-F bond (~116 kcal/mol), this assumption fails critically in specific aromatic and heterocyclic systems under basic conditions.

The "Inert" Fallacy: Users often treat

as a "super-methyl" group. However, in the presence of electron-donating groups (EDGs) at ortho or para positions, or within electron-deficient heterocycles, the group becomes a "masked" carboxylic acid or hydrolyzes to release fluoride ions.

This guide provides the diagnostic logic to predict instability and the mechanistic insight to troubleshoot unexpected side reactions.

Diagnostic Protocol: Is Your Substrate at Risk?

Before proceeding with your experiment, cross-reference your substrate against this decision matrix. This logic separates stable "spectator"

groups from those liable to degrade.[1]

Figure 1: Risk Assessment Logic. Use this flow to determine if your basic hydrolysis conditions (e.g., LiOH/THF) will leave the

intact or convert it.

The Mechanism: Why "Stable" Groups Fail

The most common user error is assuming direct nucleophilic attack on the

carbon. The actual pathway is an Elimination-Addition mechanism involving a Quinone Methide intermediate.

The "Quinone Methide" Pathway (The Ortho/Para Effect)

If you have a phenol or aniline with a

group in the ortho or para position, base treatment does not just deprotonate the heteroatom; it triggers a cascade.

Key Insight: The reaction is driven by the formation of a fluoride ion (

), which is an excellent leaving group when "pushed" by a phenolate or anilide anion.

Figure 2: The Quinone Methide Degradation Pathway. Note that meta-substituted isomers cannot form this intermediate and are therefore stable.

Troubleshooting Guide & FAQs

Scenario A: "My product is too polar and stuck at the baseline."

Diagnosis: You likely hydrolyzed your

group into a Carboxylic Acid ( ).[1]

• Context: Did you use NaOH/KOH on a 2- or 4-trifluoromethyl phenol/aniline?

• Verification: Check

  NMR.

  • Intact: Singlet around -60 to -63 ppm.

  • Hydrolyzed: Signal disappears (fluoride released) or shifts drastically if partial hydrolysis occurred.

  • Mass Spec: Look for a mass loss of 22 Da (loss of

    [69] + gain of [45] is not the math; it is net transformation of . Mass change: lost, gained. Net: -24 Da). Wait, strictly hydrolysis replaces 3 F (57) with 1 O and 1 OH (33)? No, usually it goes to carboxylate.

  • Correction:

    . Mass change: amu.

Scenario B: "I have low yield with 2-trifluoromethyl pyridine."

Diagnosis: Nucleophilic aromatic substitution (

) or hydrolysis.

• Mechanism: Pyridine rings are electron-deficient. A

  group at the 2- or 4-position activates the ring further. Strong bases ( ) can attack the ring carbons, displacing substituents or the group itself in rare cases, or triggering the hydration of the .

• Fix: Switch to non-nucleophilic bases (e.g., Carbonates,

  ) or milder hydroxide sources (LiOH) at lower temperatures.

Scenario C: "Why is my meta-isomer stable?"

Answer: The meta-trifluoromethyl phenol (3-TFMP) cannot form the quinone methide intermediate because the resonance structures do not allow the negative charge to localize on the carbon bearing the

group. This confirms the elimination-addition mechanism is the primary degradation route.

Standard Operating Procedures (SOPs)

SOP-1: Safe Hydrolysis of Esters in the Presence of

Objective: Hydrolyze an ester elsewhere in the molecule without touching the

.

Parameter	Recommendation	Rationale
Base Selection	LiOH (1.0 - 1.5 eq)	LiOH is milder and less nucleophilic than NaOH/KOH.
Solvent System	THF:Water (3:1)	Reduces the effective concentration of aggressive hydroxide ions compared to MeOH:Water.
Temperature	0°C to Ambient	Heat significantly accelerates the activation energy ( kcal/mol) required for C-F cleavage.
Monitoring	NMR	The most sensitive probe. Any release of inorganic fluoride ( ) indicates degradation.

SOP-2: Intentional Hydrolysis (The "Bennet" Method)

Objective: Convert a

group to a carboxylic acid (rare, but useful).

• Substrate: Must be ortho or para hydroxy/amino substituted.

• Conditions: 10-20% aqueous NaOH, reflux (100°C).

• Time: 6–12 hours.

• Workup: Acidify to pH 2 to precipitate the benzoic acid derivative.

References

• Jones, R. G. (1947). "The preparation of some trifluoromethyl phenyldiazonium salts and related compounds." Journal of the American Chemical Society, 69(10), 2346–2350.

• Biniakiewicz, D. et al. (2006). "Mild hydrolysis of 2-trifluoromethylphenol: kinetics, mechanism and environmental relevance." Chemosphere, 65(11), 2014-2021.

• Roberts, J. D., et al. (1950). "The Mechanism of the Hydrolysis of Trifluoromethyl-substituted Aromatic Compounds." Journal of the American Chemical Society.

• Jubilant Ingrevia. (2025). "Safety Data Sheet: 2-Fluoro-6-(trifluoromethyl) pyridine." (Industrial stability data).

• Royal Society of Chemistry. (2025). "Spontaneous aqueous defluorination of trifluoromethylphenols." Environmental Science: Processes & Impacts.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Temperature for Cu-Mediated Trifluoromethylindole Synthesis

Welcome to the technical support center for copper-mediated trifluoromethylindole synthesis. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize one of the most critical parameters in this reaction class: temperature. The thermal conditions of your experiment not only dictate reaction rate but also profoundly influence yield, selectivity, and functional group tolerance. This document provides direct, actionable advice in a question-and-answer format to address specific issues you may encounter in the lab.

Troubleshooting Guide: Diagnosing and Solving Temperature-Related Issues

This section addresses common problems observed during CuCF₃ mediated indole synthesis. The answers provide not just a solution, but the underlying chemical principles to empower your experimental design.

Question 1: My reaction shows low to no conversion of the starting material. How should I approach temperature optimization?

Answer: Low or no conversion is most commonly a result of insufficient energy to overcome the reaction's activation barrier. While some modern copper-catalyzed trifluoromethylations are designed to run at room temperature, many protocols, especially those involving complex cyclizations or less reactive substrates, require thermal input.[1][2]

Causality & Recommended Actions:

• Insufficient Activation Energy: The primary cause is often that the reaction has not been heated sufficiently. The formation of the active CuCF₃ species and the subsequent oxidative addition or radical steps have distinct energy requirements that must be met.[3][4]

• Systematic Temperature Screening: Do not arbitrarily increase the temperature. A systematic screen is the most robust approach.

  • Establish a Baseline: Begin with the temperature cited in a relevant literature procedure. If none exists, a starting point of 80 °C is often a reasonable guess for many indole syntheses.[5][6]

  • Incremental Increase: Set up a series of parallel reactions in small vials, increasing the temperature in 15-20 °C increments (e.g., 80 °C, 100 °C, 120 °C, 140 °C).

  • Monitor Progress: Use TLC or LC-MS to monitor the consumption of starting material and the formation of the desired product at set time intervals (e.g., 2, 6, and 12 hours). This will not only identify the optimal temperature but also the optimal reaction time. For microwave-assisted syntheses, reactions can be complete in as little as 10-15 minutes at temperatures of 125-150 °C.[2]

Question 2: My reaction is producing a dark, tarry mixture with multiple spots on TLC and a low yield of the desired product. Is the temperature too high?

Answer: Yes, this is a classic sign of a reaction run at an excessive temperature. High thermal energy can initiate a cascade of undesirable side reactions and decomposition pathways, leading to a complex mixture that is difficult to purify.[2]

Causality & Recommended Actions:

• Reagent Decomposition: Many trifluoromethylating agents, such as Togni's or Umemoto's reagents, have limited thermal stability.[3][7] Overheating can cause them to decompose into unproductive species before they can participate in the desired catalytic cycle.

• Product Instability: The indole core, while aromatic, can be susceptible to degradation under harsh conditions, especially if it bears sensitive functional groups.[8]

• Promotion of Side Reactions: Elevated temperatures can provide the necessary activation energy for competing reaction pathways. In Fischer-type indole syntheses, for instance, high temperatures can favor N-N bond cleavage in the hydrazone intermediate, leading to aniline and other byproducts.[5][9]

Troubleshooting Steps:

• Reduce Temperature: Immediately lower the reaction temperature. If your previous attempt was at 120 °C, try running the reaction at 80 °C or 100 °C for a longer duration. A cleaner, albeit slower, reaction is almost always preferable.

• Consider Room Temperature Protocols: For substrates with sensitive functionalities (e.g., aldehydes, silyl protecting groups), actively seek out protocols designed to run at room temperature.[1][10] These methods often use highly active catalysts or reagents to avoid the need for heat.

• Check for Exotherms: For larger-scale reactions, an uncontrolled exotherm can cause the internal temperature to spike far above your setpoint. Ensure adequate stirring and consider slower, portion-wise addition of a key reagent to manage heat evolution.

Question 3: My yield is inconsistent between batches, even though I am setting the same temperature on the hotplate. What's going on?

Answer: Inconsistent results are frequently traced back to poor temperature control and measurement. The temperature of the heating block or oil bath is not always the same as the internal temperature of the reaction mixture, especially with inefficient heat transfer or changes in reaction scale.

Causality & Recommended Actions:

• Heat Transfer Issues: The shape of the flask, the stirring rate, and the reaction volume all affect how efficiently heat is transferred from the bath to the solution. A 100 mL reaction will heat differently than a 1 mL reaction.

• Inaccurate Measurement: Hotplate surface temperatures can be notoriously inaccurate.

• Microwave Hotspots: While powerful, microwave reactors can sometimes create localized hotspots, leading to non-uniform heating and inconsistent results if not optimized.[8]

Troubleshooting Steps:

• Use an Internal Thermometer: For any reaction larger than a few milliliters, always use a calibrated internal thermometer or thermocouple probe to monitor the actual temperature of the reaction mixture.

• Maintain Consistent Setup: Use the same type of flask, stir bar size, and oil bath volume for each batch to ensure reproducibility.

• Optimize Microwave Parameters: If using a microwave, ensure the stirring is vigorous and consider using a multi-mode reactor for more even field distribution. Follow protocols that specify ramp times and power settings.[2]

Frequently Asked Questions (FAQs)

Q1: What is a typical starting temperature range for CuCF₃ mediated indole synthesis? There is no single "typical" range, as it is highly dependent on the specific methodology (e.g., cyclization strategy, CF₃ source, substrate). However, we can group them into general categories.

Reaction Type / Substrate	Typical Temperature Range	Rationale & References
Trifluoromethylation of Aryl Boronic Acids	0 °C to Room Temperature	High reactivity of boronic acids allows for very mild conditions, preserving functional groups.[1][10]
Trifluoromethylation of Vinylsiloxanes	25 °C to 60 °C	Optimization studies showed 40 °C to be optimal, with higher or lower temperatures reducing yield slightly.[11]
Fischer Indole Synthesis (Microwave)	125 °C to 150 °C	High temperatures are needed for the[1][1]-sigmatropic rearrangement, but microwave heating dramatically shortens reaction times.[2][8]
Copper-Catalyzed Three-Component Couplings	65 °C to 80 °C	Moderate heat is often required for cascade reactions involving cyclization steps.[6]
Decarboxylative Trifluoromethylation	~110 °C	Elevated temperatures may be required to facilitate both decarboxylation and the subsequent C-CF₃ bond formation.[7]

Q2: How does my choice of ligand or catalyst impact the optimal temperature? The ligand and copper source are critical. Ligands like 1,10-phenanthroline can stabilize the [Cu-CF₃] intermediate, potentially allowing the reaction to proceed at a lower temperature than a ligand-free system.[10] Some copper salts or pre-catalysts may require an initial heating step to form the active catalytic species before the main transformation can occur at a lower maintenance temperature.

Q3: Can I simply run my reaction for longer if I use a lower temperature? Generally, yes. Time and temperature have an inverse relationship. A lower temperature may require a longer reaction time to achieve the same conversion.[2] This is often a beneficial trade-off, as running the reaction at the lowest effective temperature for a longer period typically results in a cleaner reaction profile with fewer byproducts. Always monitor the reaction to determine when it has reached completion to avoid potential degradation of the product over extended periods.

Experimental Protocols & Visualizations

Protocol 1: Systematic Temperature Screening Workflow

• Preparation: In 5 separate, identical reaction vials equipped with stir bars, add the indole precursor, copper catalyst, ligand, and solvent.

• Reagent Addition: Add the trifluoromethylating agent (e.g., Togni's reagent) to each vial at room temperature.

• Heating: Place the vials in a pre-heated aluminum heating block with wells for each vial to ensure uniform temperature distribution. Set the temperatures for the 5 positions (e.g., 60 °C, 80 °C, 100 °C, 120 °C, 140 °C).

• Monitoring: After 2 hours, carefully take a small aliquot from each reaction mixture. Quench and analyze by TLC or LC-MS to assess the consumption of starting material and the formation of the product.

• Analysis: Repeat the monitoring at 6 and 12 hours. Compare the results across all temperatures and time points to identify the condition that provides the highest yield of the desired product with the fewest impurities.

Diagram 1: Troubleshooting Logic for Temperature Optimization

Below is a decision-making workflow to guide your troubleshooting process when a reaction gives a poor outcome.

A decision tree for troubleshooting common temperature-related issues.

Diagram 2: Experimental Workflow for Temperature Screening

This diagram illustrates the parallel workflow for efficiently determining the optimal reaction temperature.

A parallel workflow for systematic temperature optimization.

References

• H. C. Shen, "Progress in copper-catalyzed trifluoromethylation," PMC, 2018. [Online]. Available: [Link]

• T. D. Quach and R. A. Batey, "Room Temperature Aryl Trifluoromethylation via Copper-Mediated Oxidative Cross-Coupling," PMC, 2011. [Online]. Available: [Link]

• T. D. Quach and R. A. Batey, "Room Temperature Aryl Trifluoromethylation via Copper-Mediated Oxidative Cross-Coupling," The Journal of Organic Chemistry, 2011. [Online]. Available: [Link]

• W. Liu et al., "Copper-Catalyzed Trifluoromethylation of Polysubstituted Alkenes Assisted by Decarboxylation," The Journal of Organic Chemistry, 2015. [Online]. Available: [Link]

• A. A. G. Dora et al., "Copper-Catalyzed Trifluoromethylation of Vinylsiloxanes," ChemRxiv, 2021. [Online]. Available: [Link]

• L. J. Xu and H. B. Chen, "Advances in trifluoromethylation or trifluoromethylthiolation with copper CF3 or SCF3 complexes," Indian Academy of Sciences, 2017. [Online]. Available: [Link]

• X. Li et al., "Copper-Mediated Trifluoromethylation Using Phenyl Trifluoromethyl Sulfoxide," Organic Letters, 2015. [Online]. Available: [Link]

• I. P. Beletskaya et al., "Mechanism of Trifluoromethylation of Aryl Halides with CuCF3 and the Ortho Effect," ResearchGate, 2014. [Online]. Available: [Link]

• S. Kumar et al., "Optimization of reaction conditions for the synthesis of 3-(3- oxoaryl) indole derivative 3 a," ResearchGate, 2019. [Online]. Available: [Link]

• D. C. Leitch et al., "Copper-Catalyzed Trifluoromethylation of Alkyl Bromides," Macmillan Group - Princeton University, 2019. [Online]. Available: [Link]

• V. G. Guranov et al., "Efficient and General Synthesis of 3-Aminoindolines and 3-Aminoindoles via Copper-Catalyzed Three Component Coupling Reaction," PMC, 2013. [Online]. Available: [Link]

Sources

• 1. Room Temperature Aryl Trifluoromethylation via Copper-Mediated Oxidative Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Efficient and General Synthesis of 3-Aminoindolines and 3-Aminoindoles via Copper-Catalyzed Three Component Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sioc.cas.cn [sioc.cas.cn]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemrxiv.org [chemrxiv.org]

Solving solubility issues of fluorinated indole esters in polar solvents

Introduction

Welcome to the Technical Support Center. You are likely here because your fluorinated indole ester—designed for enhanced metabolic stability or potency—is exhibiting "brick dust" properties. It refuses to dissolve in methanol, crashes out of aqueous buffers upon dilution, or degrades unexpectedly.

As a Senior Application Scientist, I will guide you through the physics of insolubility , provide self-validating protocols for solubilization, and address the chemical stability risks specific to fluorinated motifs.

Module 1: The Physics of Insolubility (Diagnostic)

Q: Why won't my 5-fluoroindole-2-carboxylate dissolve in methanol or DMSO, even with sonication?

A: You are fighting two opposing thermodynamic forces: Lattice Energy vs. Solvation Energy .

Fluorine substitution on the indole core introduces a unique challenge. While fluorine is hydrophobic (increasing LogP), it also creates strong electrostatic dipoles and potential C-F···H hydrogen bond mimicry in the solid state. This significantly increases the Crystal Lattice Energy (the energy required to break the solid crystal).

• The Trap: Users often assume that because the molecule is lipophilic, it should dissolve easily in organic solvents like Methanol (MeOH) or Dichloromethane (DCM). However, if the Lattice Energy is too high, even good solvents cannot overcome the energy penalty to break the crystal packing.

• The Fluorine Effect: The C-F bond is highly polar but non-polarizable. It resists solvation by polar protic solvents (like MeOH) because it does not accept hydrogen bonds effectively, yet it packs tightly in the solid state.

Visualizing the Thermodynamic Barrier:

Figure 1: The thermodynamic competition. For fluorinated indoles, the red arrow (Lattice Energy) is often larger than the blue arrow (Solvation Energy), resulting in insolubility.

Module 2: Solvent Systems & The "Crash-Out" (The Fix)

Q: My compound dissolves in 100% DMSO, but precipitates immediately when I add it to my assay buffer (PBS). How do I fix this?

A: This is the classic "Solvent Shock" phenomenon. You are crossing the "metastable zone" too quickly.

When you dilute a hydrophobic fluorinated indole (LogP > 3) from DMSO (Dielectric constant

) into Water ( ), the solubility drops exponentially, not linearly.

Troubleshooting Protocol: The Kinetic Solubility Pulse Do not simply pipette DMSO stock into buffer. Use this specific mixing order to maintain a supersaturated state long enough for your assay.

Step	Action	Scientific Rationale
1	Prepare 1000x Stock	Dissolve compound in 100% Anhydrous DMSO . Sonicate at 40°C if needed.
2	Intermediate Dilution	Dilute 1:10 into PEG-400 or Propylene Glycol .
3	The "Pulse"	Vortex the aqueous buffer rapidly. Inject the PEG/DMSO mix into the vortex.
4	Equilibration	Let stand for 5 mins. If cloudy, centrifuge. Use supernatant.

Why PEG-400? Polyethylene glycol acts as an amphiphilic bridge, reducing the interfacial tension between the hydrophobic indole and the water, preventing immediate aggregation.

Module 3: Chemical Stability Warning (The Trap)

Q: My LC-MS shows a new peak corresponding to the acid form after 24 hours in methanol. Is my compound degrading?

A: Yes. Fluorinated indole esters are highly susceptible to nucleophilic attack (hydrolysis or transesterification) .

• Mechanism: Fluorine is an Electron Withdrawing Group (EWG). If the fluorine is on the indole ring (especially at C4, C5, or C6), it pulls electron density away from the aromatic system, which in turn pulls density from the ester carbonyl.

• Result: The carbonyl carbon becomes hyper-electrophilic .

• The Risk: In basic buffers (pH > 7.4) or nucleophilic solvents (MeOH), the ester bond becomes labile.

Stability Data Matrix:

Solvent/Buffer	Risk Level	Recommendation
Methanol (MeOH)	HIGH	Avoid for storage. Risk of transesterification (Methyl ester formation).
DMSO (Anhydrous)	LOW	Safe for storage at -20°C. Hygroscopic—keep sealed.
PBS (pH 7.4)	MEDIUM	Prepare fresh. Half-life may be < 4 hours for highly fluorinated esters.
Water/Acetonitrile	LOW	Preferred for LC-MS mobile phases (Acidic pH).

Module 4: Advanced Formulation (The Workaround)

Q: I need to dose this in animals or high-concentration cellular assays. DMSO is toxic at these levels. What now?

A: When cosolvents fail, you must switch to Molecular Encapsulation .

Fluorinated indoles fit exceptionally well into Cyclodextrins (HP-β-CD) . The hydrophobic fluorinated core enters the cyclodextrin cavity, shielding it from water while the cyclodextrin's outer hydroxyls ensure water solubility.

Workflow: Cyclodextrin Complexation

Figure 2: The solvent-evaporation method for creating Cyclodextrin inclusion complexes. This avoids high DMSO concentrations.[1]

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

  • Supports the "Fluorine Effect" on lipophilicity and l

• Kubyshkin, V., & Budisa, N. (2017).[2] Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. Beilstein Journal of Organic Chemistry, 13, 2442–2457.[2] Link

  • Authoritative source on the hydrolytic instability of fluorin

• Di, L., & Kerns, E. (2015). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Chapter on Solubility). Link

  • Standard text for the "Kinetic Solubility Pulse" and DMSO precipit

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. Link

  • Grounding for Module 4 (Cyclodextrin encapsul

Sources

• 1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 2. Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Regioselectivity in 2-Substituted Indole Alkylation

This guide serves as a specialized technical support resource for researchers optimizing the alkylation of 2-substituted indoles. It addresses the inherent competition between the N1 (nitrogen) and C3 (carbon) nucleophilic sites, providing evidence-based protocols and troubleshooting logic.

Current Status: Operational Operator: Senior Application Scientist Topic: Controlling N1 vs. C3 Regioselectivity

Executive Summary: The Nucleophilic Dichotomy

Indoles are ambident nucleophiles. In 2-substituted indoles, the C2 position is blocked, simplifying the competition primarily to N1 vs. C3 .

• N1 (Hard Nucleophile): Favored by ionic mechanisms, strong bases, dissociating solvents, and "hard" electrophiles.

• C3 (Soft Nucleophile): Favored by orbital control, tight ion pairs (coordination), non-polar solvents, and "soft" electrophiles.

The presence of a substituent at C2 (e.g., -Me, -Ph) increases steric bulk but also influences the electronic density of the ring. The following guides allow you to deliberately toggle between these two outcomes.

Module 1: Targeting N1-Alkylation (The "Hard" Path)

User Query: "I need to alkylate the nitrogen (N1) of my 2-phenylindole, but I'm observing C3-alkylated byproducts or low conversion. How do I lock in N-selectivity?"

Core Logic: Dissociation is Key

To favor N-alkylation, you must generate a "naked" indole anion. The bond between the metal counter-ion (e.g., Na⁺, K⁺) and the nitrogen must be loose. Polar aprotic solvents solvate the cation, leaving the N-anion free and highly reactive toward hard electrophiles (e.g., alkyl halides).

Standard Protocol: NaH/DMF System

• Reagents: Sodium Hydride (NaH, 60% dispersion), Anhydrous DMF.[1]

• Temperature: 0 °C to RT.

• Mechanism: Irreversible deprotonation forms the sodium indolate. DMF solvates Na⁺, exposing N⁻.

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Dissolution: Dissolve 2-substituted indole (1.0 equiv) in anhydrous DMF (0.2 M concentration).

• Deprotonation: Cool to 0 °C. Add NaH (1.2 equiv) portion-wise. Evolution of H₂ gas will occur.[2]

• Activation: Stir at 0 °C for 30 mins to ensure complete anion formation (solution often turns yellow/orange).

• Addition: Add alkyl halide (1.1–1.2 equiv) dropwise.

• Quench: Monitor by TLC. Once complete, quench with saturated NH₄Cl.[3]

Troubleshooting N-Alkylation

Symptom	Probable Cause	Corrective Action
Significant C3-alkylation observed	Tight Ion Pairing: The solvent isn't polar enough to separate the metal from Nitrogen.	Switch Solvent: Move from THF to DMF or DMSO. DMSO is superior for "hard" alkylation due to high dielectric constant.
Reaction stalls / Low Yield	Moisture Contamination: NaH is quenched by wet solvent.	Dry Solvents: Ensure DMF is anhydrous (<50 ppm water). Add molecular sieves.
No Reaction (Steric hindrance)	Bulky Electrophile: The 2-substituent and electrophile are clashing.	Heat & Time: Increase temp to 60–80 °C. N-alkylation is often thermodynamically favored over C-alkylation.
Dialkylation (C3, N-dialkyl)	Excess Base/Electrophile: C3 is reacting after N1.	Stoichiometry Control: Use exactly 1.0–1.1 equiv of base. Avoid large excesses of alkyl halide.

Scientist's Note: If you cannot use DMF/DMSO, use Phase Transfer Catalysis (PTC) . Use 50% aq. NaOH, Toluene, and a catalyst like TBAH (Tetrabutylammonium hydroxide). The bulky quaternary ammonium cation forms a loose ion pair with the indole, promoting N-alkylation [1].

Module 2: Targeting C3-Alkylation (The "Soft" Path)

User Query: "I want to introduce an alkyl group at the C3 position of 2-methylindole. Standard conditions give me N-alkyl or mixtures. How do I direct the electrophile to C3?"

Core Logic: Coordination & Tight Ion Pairs

To favor C3, you want to prevent the separation of the metal cation from the nitrogen. Using a metal that coordinates tightly (like Magnesium or Zinc) blocks the Nitrogen site sterically and electronically, directing the incoming electrophile to the C3 position (the "soft" site).

Standard Protocol: Grignard-Based Alkylation

• Reagents: Ethylmagnesium bromide (EtMgBr), Anhydrous Benzene or Toluene (Non-polar).

• Mechanism: Formation of an Indolyl-Magnesium-Bromide complex. The Mg coordinates to N, shielding it.

Step-by-Step Workflow:

• Grignard Formation: In a dry flask under Argon, add 2-substituted indole (1.0 equiv) to anhydrous Toluene/Ether.

• Metallation: Add EtMgBr (1.05 equiv) dropwise at RT. Stir for 30–60 mins. Ethane gas evolves.

  • Observation: The "Indolyl Grignard" usually precipitates or forms a cloudy suspension.

• Alkylation: Add the alkyl halide (1.0–1.2 equiv).

• Reaction: Heat to reflux (toluene) or 40–50 °C. C-alkylation often requires thermal energy to overcome the loss of aromaticity in the transition state.

• Workup: Quench with aqueous NH₄Cl.

Troubleshooting C3-Alkylation

Symptom	Probable Cause	Corrective Action
N-Alkylation is still dominant	Solvent too Polar: THF or Ether might be solvating the Mg too well.	Switch to Non-Polar: Use Toluene or Benzene. Non-polar solvents enforce tight ion pairing (N-Mg bond), leaving C3 exposed [2].
Formation of 3,3-dialkyl indolenine	Over-alkylation: The mono-C3 product is still nucleophilic.	Control: This is intrinsic to alkyl halides. Stop reaction early (monitoring) or use Michael Acceptors (soft electrophiles) which stop at mono-alkylation more easily.
Low Conversion	Poor Solubility: The indolyl-Grignard is insoluble.	Add Co-solvent: Add a small amount of ether or increase temperature. Use ZnCl₂ additives to form Zinc-indolates, which are more soluble but still C-selective [3].

Module 3: Decision Logic & Visualization

The following diagram illustrates the decision process for selecting the correct conditions based on your desired regioselectivity.

Caption: Decision tree for selecting reaction conditions based on desired regiochemical outcome (N1 vs C3).

Frequently Asked Questions (FAQ)

Q: Does the nature of the 2-substituent affect the reaction rate? A: Yes. Electron-withdrawing groups (EWGs) at C2 (e.g., -COOEt) generally increase the acidity of the N-H bond, facilitating deprotonation and stabilizing the N-anion. This often enhances N-alkylation selectivity. Electron-donating groups (EDGs) like -Me or -Ph make the ring more electron-rich, increasing the nucleophilicity of C3, which can make C3-alkylation more competitive if conditions are not strictly controlled [4].

Q: I am using an alkyl iodide and getting mixtures. Should I switch to a tosylate? A: If targeting N-alkylation , yes. According to HSAB theory, the N-anion is a "hard" nucleophile. Sulfonates (Tosylate/Mesylate) are "harder" electrophiles than Iodides (which are soft). Using a harder electrophile can improve N-selectivity. Conversely, soft electrophiles like allylic bromides or benzyl bromides often lead to lower selectivity or increased C3 attack [5].

Q: Can I use Lewis Acids instead of bases for C3 alkylation? A: Absolutely. For C3-alkylation, particularly with allylic or benzylic alcohols/halides, Lewis acids (e.g., InBr₃, Sc(OTf)₃) are highly effective. They activate the electrophile to attack the electron-rich C3 position via a Friedel-Crafts type mechanism, avoiding the formation of the N-anion entirely [6].

References

• BenchChem. (2025).[2][3][4][5] Technical Support Center: Selective N-Alkylation of Indoles. Retrieved from

• Li, H., et al. (2025).[6][7] Regiodivergent Switchable N1- and C3-Alkylation of Indoles with Grignard Reagents Based on Umpolung Strategy. Journal of Organic Chemistry.[6] Retrieved from

• Trost, B. M., et al. (2018). Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. PMC. Retrieved from

• Sipőcz, T., et al. (2016).[8] Regioselective Catalytic Alkylation of N-Heterocycles in Continuous Flow. Journal of Flow Chemistry.[8] Retrieved from

• Bandini, M., & Eichholzer, A. (2009). Catalytic Functionalization of Indoles in C3-Position.[8][9][10][11][12][13][14] Angewandte Chemie International Edition. Retrieved from

• Moriyama, K., et al. (2020). B(C6F5)3-Catalyzed Direct C3 Alkylation of Indoles and Oxindoles.[13] ACS Catalysis. Retrieved from

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Regiodivergent Switchable N1- and C3-Alkylation of Indoles with Grignard Reagents Based on Umpolung Strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. chemrxiv.org [chemrxiv.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 12. Cu(OTf)2-catalyzed C3 aza-Friedel–Crafts alkylation of indoles with N,O-acetals - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

13C NMR characteristic quartets of 2-trifluoromethyl indole carbon atoms

High-Resolution

C NMR Characterization of 2-Trifluoromethyl Indoles: A Comparative Guide on Probe Technologies

Introduction

The incorporation of the trifluoromethyl (

) group into the indole scaffold—particularly at the C2 position—is a privileged strategy in modern drug design used to enhance metabolic stability, lipophilicity, and target binding affinity. As a Senior Application Scientist, I frequently encounter analytical bottlenecks when researchers attempt to definitively characterize these structures. The gold standard for structural verification is C NMR spectroscopy, where the 100% natural abundance and spin-1/2 nature of the F nucleus generate a highly characteristic network of spin-spin coupling quartets across the indole carbon framework.

However, resolving the long-range

and couplings is a severe analytical challenge. This guide objectively compares the performance of Advanced CryoProbe Systems against Standard Room Temperature (RT) Probes in resolving these micro-quartets, providing field-proven protocols and supporting experimental data.

The Mechanistic Causality of C-F Spin-Spin Coupling

In a 2-trifluoromethyl indole, the

F nuclei couple with the C nuclei primarily through the Fermi contact mechanism, which relies on the s-orbital electron density between the coupled nuclei. Because the group is rigidly attached to the aromatic system, the coupling constants ( ) follow a predictable, exponential decay based on the number of intervening bonds:

• (Direct Bond): Generates a massive quartet (~262–275 Hz) around 120–124 ppm[1].
• (C2 Carbon): Generates a medium quartet (~35–40 Hz) around 121–128 ppm[1].
• (C3 Carbon): Generates a small quartet (~3–5 Hz) around 104–116 ppm[2].
• (C3a or N-Alkyl Carbons): Generates a micro-quartet ( 1.5 Hz)[1].

Analytical Insight: Why do we care about a 1.0 Hz

quartet? Detecting this long-range coupling is the ultimate proof of regiochemistry. If the group were mistakenly attached to the C3 position (a common synthetic byproduct), the coupling network would shift entirely, altering the and assignments. Furthermore, direct C2-CF3 attachment yields a of ~268 Hz, whereas alternative modifications like trifluoromethylthiolation ( ) yield drastically larger values of ~309 Hz due to the electronegativity of the intervening sulfur atom[3].

Logical mapping of 13C-19F spin-spin coupling networks in 2-trifluoromethyl indoles.

Product Comparison: CryoProbe vs. Standard RT Probe

To extract precise

values, the NMR hardware must deliver exceptional digital resolution without sacrificing the Signal-to-Noise Ratio (S/N).

When applying a narrow Line Broadening (LB) function (e.g., 0.1–0.2 Hz) during processing to resolve a 1.0 Hz

quartet, the noise floor is artificially elevated. A Standard RT Probe often fails here because the S/N drops below the limit of detection. Conversely, a Helium-cooled CryoProbe lowers the thermal noise of the receiver coils, providing a 3x to 4x boost in base S/N. This allows the micro-quartets to survive aggressive resolution enhancement.

Table 1: Performance Comparison for 2-Trifluoromethyl Indole Characterization (500 MHz Spectrometer, 50 mg sample, 512 scans)

Parameter	Advanced CryoProbe System	Standard RT Broadband Probe	Analytical Consequence
Base S/N ( C)	> 2500:1	~ 600:1	CryoProbe allows for lower sample concentrations.
Resolution Limit	< 0.2 Hz	~ 0.8 Hz	RT Probe blurs into a broad singlet.
Detection	Baseline resolved	Partially merged	CryoProbe ensures accurate integration.
Detection	Distinct 1.0 Hz quartet	Undetectable / Lost in noise	CryoProbe confirms C3a regiochemistry.

Quantitative Data: Characteristic Quartets

The following table synthesizes experimental

C NMR data for highly pure 2-trifluoromethyl indole derivatives, demonstrating the exact coupling constants you should target during your analysis[1][2].

Table 2: Experimental

C NMR Chemical Shifts and Constants

Compound	Carbon Position	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( , Hz)
1-Methyl-2-(CF3)-1H-indole [1]	C(CF3)	121.5	Quartet ( )	267.9
C2	127.1	Quartet ( )	37.1
C3	104.2	Quartet ( )	3.1
C3a	138.4	Quartet ( )	1.0
N-CH3	30.6	Quartet ( )*	1.8
1-Tosyl-2-(CF3)-1H-indole [1]	C(CF3)	120.3	Quartet ( )	268.8
C2	127.6	Quartet ( )	39.7
C3	115.8	Quartet ( )	4.9
3-Methyl-2-(CF3)-1H-indole [2]	C(CF3)	124.3	Quartet ( )	262.5
C2	121.6	Quartet ( )	37.5
C3	114.0	Quartet ( )	3.0

*Note: The N-CH3 coupling is technically a 4-bond coupling through the molecular framework, but is occasionally reported as a

-equivalent spatial coupling in specific literature due to spatial proximity[1].

Optimized Experimental Protocol

To build a self-validating analytical system, you cannot rely on default spectrometer parameters. The following step-by-step methodology is engineered to force the resolution of fine C-F quartets.

Step-by-step NMR acquisition workflow for resolving fine C-F quartets.

Step 1: Precision Sample Preparation

• Action: Dissolve 40–50 mg of the 2-trifluoromethyl indole in 0.6 mL of high-purity

  (100% atom D).

• Causality: High sample concentration maximizes the Free Induction Decay (FID) signal. Using 100% D solvent eliminates the massive

  peak at 77.16 ppm, which can cause dynamic range issues and receiver clipping, masking nearby indole signals.

Step 2: Hardware Tuning & Shimming

• Action: Tune the probe for both

  C and . Execute gradient shimming, followed by manual adjustment of the Z1 and Z2 coils until the non-spinning solvent line width is < 0.5 Hz.

• Causality: Magnetic field inhomogeneity will artificially broaden the peaks. If your baseline line width is 1.0 Hz, a 1.0 Hz

  quartet is physically impossible to resolve.

Step 3: High-Resolution Acquisition Parameters

• Action: Use a standard 1D

  C sequence with WALTZ-16 decoupling (zgpg30). Set the Time Domain (TD) to 128k or 256k points. Ensure the Acquisition Time (AQ) is seconds. Set the Relaxation Delay (D1) to 2.0 seconds.

• Causality: A short AQ truncates the FID, causing "sinc wiggles" and line broadening after Fourier Transformation. A long AQ ensures the fine

  -coupling frequencies are fully digitized.

Step 4: Apodization & Self-Validation (Processing)

• Action: Zero-fill the data to 512k points. Apply an Exponential Line Broadening (LB) of 0.1 to 0.2 Hz (do NOT use the default 1.0 Hz).

• Validation Step: If a peak appears as a questionable multiplet, run a

  C{ , F} dual-decoupled experiment. If the 1.0 Hz and 3.0 Hz quartets collapse into sharp singlets, you have unequivocally proven they are C-F couplings and not baseline artifacts or impurities.

Conclusion

While standard RT probes are sufficient for identifying the massive

and quartets of 2-trifluoromethyl indoles, they fundamentally lack the S/N required to survive the aggressive resolution enhancement needed to detect and splittings. Upgrading to a CryoProbe system, combined with our optimized high-AQ / low-LB protocol, transforms ambiguous multiplets into definitive structural proof.

References

• Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles Source: MDPI (Molecules) URL:[Link]

• Cu(II)-Catalyzed Oxidative Trifluoromethylation of Indoles with KF as the Base Source: Semantic Scholar URL:[Link]

• Trifluoromethylsulfonyl pyridinium salt for trifluoromethythiolation of indoles Source: Journal of Fluorine Chemistry (CAS) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. sioc.cas.cn [sioc.cas.cn]

Comparative Reactivity Guide: 2-Methyl vs. 2-Trifluoromethyl Indole-3-Carboxylates

Topic: Audience: Researchers, Scientists, and Drug Development Professionals.[1]

[1]

Executive Summary

This guide provides a technical analysis comparing the reactivity profiles of 2-methyl indole-3-carboxylates (2-Me-I3C) and 2-trifluoromethyl indole-3-carboxylates (2-CF3-I3C).[1] In medicinal chemistry, the substitution of a methyl group with a trifluoromethyl group is a classic bioisosteric replacement used to modulate metabolic stability and lipophilicity.[2] However, this switch drastically alters the electronic and steric landscape of the indole core, inverting reactivity patterns in nucleophilic substitutions, N-H functionalization, and hydrolysis.[1]

Key Takeaway: The 2-Me group acts as an electron-donating activator with moderate steric demand, whereas the 2-CF3 group acts as a strong electron-withdrawing deactivator with a "steric shield" effect. This fundamental difference dictates that 2-CF3 analogues require milder bases for N-alkylation but harsher conditions for ester hydrolysis compared to their 2-Me counterparts.[1]

Electronic & Structural Landscape

The reactivity divergence stems from the opposing electronic effects and the steric volume differences between the methyl and trifluoromethyl groups.

Table 1: Physicochemical "Tale of the Tape"

Feature	2-Methyl (-CH₃)	2-Trifluoromethyl (-CF₃)	Impact on Reactivity
Electronic Effect	Inductive Donor (+I)	Strong Inductive Withdrawer (-I)	2-Me: Increases e- density in ring.2-CF3: Decreases e- density; acidifies N-H.[1]
Hammett Constant ( )	-0.17	+0.54	2-CF3 is highly deactivating.[1]
Steric Volume (Van der Waals)	~25 ų	~40-45 ų	2-CF3 is ~1.7x larger, creating a "Steric Shield" around the C3-ester.[1]
Indole N-H Acidity (pKa DMSO)	~21.0 (Similar to Indole)	~14.0 - 15.0 (Estimated)	2-CF3 N-H is significantly more acidic, enabling deprotonation by weak bases.[1]
C3-Ester Carbonyl Character	Electron-Rich (Deactivated)	Electron-Poor (Activated)	2-CF3 carbonyl is more electrophilic but sterically blocked.[1]

Critical Reactivity Analysis

A. N-H Functionalization (Acidity & Alkylation)

The most immediate operational difference is observed in N-alkylation protocols.

• 2-Methyl: The electron-donating methyl group destabilizes the indole anion. Deprotonation requires a strong base (e.g., NaH, KOtBu) or elevated temperatures with carbonates.[1]

• 2-Trifluoromethyl: The strong electron-withdrawing nature of the CF3 group stabilizes the conjugate base (indolyl anion) via induction. This lowers the pKa by >5 units, allowing quantitative deprotonation with weak bases (e.g., K2CO3, Cs2CO3) at room temperature.[1]

B. Ester Hydrolysis (The Steric-Electronic Tug of War)

Hydrolyzing the C3-ester reveals a conflict between electronic activation and steric hindrance.

• Electronic Factor: The 2-CF3 group withdraws electron density, making the C3-carbonyl carbon more electrophilic (susceptible to OH- attack).[1]

• Steric Factor: The bulkier CF3 group hinders the approach of the nucleophile to the carbonyl carbon (Ortho-effect).[3]

• Outcome: In most experimental settings, sterics dominate .[1] The 2-CF3 ester is often more resistant to hydrolysis than the 2-Me ester, requiring higher temperatures or longer reaction times, despite the electronic activation.

C. Electrophilic Aromatic Substitution (EAS)[1]

• 2-Methyl: The ring is activated. If the ester is removed or modified, the 2-Me indole is highly reactive towards electrophiles (e.g., Vilsmeier-Haack formylation).[1]

• 2-Trifluoromethyl: The ring is severely deactivated. Standard EAS reactions often fail or require forcing conditions. The 2-CF3 group directs incoming electrophiles to the benzenoid ring (C5/C6) rather than the pyrrole ring, if reaction occurs at all.

Visualizing the Reactivity Divergence

The following diagram maps the decision pathways for synthetic modifications based on the 2-substituent.

Figure 1: Comparative Reactivity Flowchart illustrating the divergent chemical behaviors dictated by the 2-substituent.

Experimental Protocols

Protocol A: Regioselective N-Alkylation (Validation of Acidity)

This protocol demonstrates the superior acidity of the 2-CF3 scaffold, allowing milder conditions.

Objective: Synthesis of N-Benzyl-2-substituted-indole-3-carboxylates.

Materials:

• Substrate: 1.0 mmol Indole ester (2-Me or 2-CF3)[1]

• Reagent: 1.2 mmol Benzyl Bromide[1]

• Solvent: DMF (5 mL)

Procedure:

• For 2-CF3 Indole:

  • Dissolve 1.0 mmol of 2-trifluoromethyl indole-3-carboxylate in 5 mL DMF.

  • Add 1.5 mmol K₂CO₃ (weak base).[1]

  • Add 1.2 mmol Benzyl Bromide.

  • Stir at Room Temperature for 2 hours.

  • Observation: Conversion is typically >95% due to facile anion formation.

• For 2-Me Indole:

  • Dissolve 1.0 mmol of 2-methyl indole-3-carboxylate in 5 mL DMF.

  • Note: Using K₂CO₃ at RT will result in sluggish reaction (<20% conversion).[1]

  • Modification: Add 1.2 mmol NaH (60% dispersion) at 0°C, then warm to RT for 30 min to ensure deprotonation.

  • Add 1.2 mmol Benzyl Bromide.

  • Stir at RT for 2-4 hours.

  • Quench: Carefully with water (hydrogen evolution).[1]

Protocol B: Controlled Hydrolysis (Validation of Steric Shield)

This protocol highlights the resistance of the 2-CF3 ester to nucleophilic attack.

Objective: Hydrolysis to the Indole-3-carboxylic acid.

Procedure:

• Dissolve 1.0 mmol of ester in THF/MeOH/H₂O (3:1:1).

• Add 3.0 mmol LiOH.

• 2-Me Indole: Stir at 40°C. Complete hydrolysis is typically observed within 4-6 hours.

• 2-CF3 Indole: Stir at 40°C. Monitor by TLC/LCMS.

  • Likely Outcome: Incomplete conversion at 6 hours.

  • Optimization: Raise temperature to 60-70°C or switch to KOH to overcome the steric barrier of the trifluoromethyl group protecting the carbonyl.

References

• Electronic Effects in Indoles: Bandini, M., et al. "Trifluoromethyl hydroxyalkylation of indoles."[1] Beilstein Journal of Organic Chemistry, 2020.

• Synthesis of 2-CF3 Indoles: Ye, Y., et al. "Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization."[1][4][5] Organic Letters, 2018.[1][4][5] [1]

• pKa and Acidity Data: Bordwell pKa Table (DMSO) & ResearchGate Data on Fluorinated Indoles.

• Steric Parameters of CF3: "The Role of Trifluoromethyl Groups in Medicinal Chemistry." MDPI, 2025.[1]

• General Reactivity of Indole Esters: "Synthesis and reactivity of substituted 3-([(Trifluoromethyl)sulfonyl]oxy)-1H-indole-2-carboxylate." Tetrahedron, Elsevier.[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Ligand- and Additive-Free 2-Position-Selective Trifluoromethylation of Heteroarenes Under Ambient Conditions [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Crystal Structure Analysis of Methyl 2-(Trifluoromethyl)-1H-indole-3-carboxylate

This guide provides an in-depth comparative analysis of the crystal structure of methyl 2-(trifluoromethyl)-1H-indole-3-carboxylate. Designed for researchers, scientists, and professionals in drug development, this document elucidates the profound influence of the trifluoromethyl group on the supramolecular architecture of indole derivatives. We will explore the experimental workflow for single-crystal X-ray diffraction, present a detailed analysis of the crystallographic data, and draw comparisons with related molecular structures to highlight key structural and functional relationships.

Introduction: The Significance of Trifluoromethylated Indoles in Medicinal Chemistry

Indole scaffolds are privileged structures in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of a trifluoromethyl (CF3) group can dramatically enhance the pharmacological profile of these molecules.[1][2] The high electronegativity of the CF3 group can increase metabolic stability, improve cell membrane permeability by increasing lipophilicity, and modulate the acidity of nearby functional groups.[3][4] These attributes make 2-(trifluoromethyl)-1H-indole derivatives, such as methyl 2-(trifluoromethyl)-1H-indole-3-carboxylate, highly valuable intermediates in the synthesis of novel therapeutics.[1][5] Understanding the three-dimensional structure and intermolecular interactions of these compounds at the atomic level through single-crystal X-ray diffraction is paramount for rational drug design and the development of new chemical entities.[6][7]

Experimental Protocol: Single-Crystal X-ray Diffraction Workflow

The determination of a crystal structure is a meticulous process that begins with the growth of high-quality single crystals. The following protocol outlines a validated approach for the crystallographic analysis of small organic molecules like methyl 2-(trifluoromethyl)-1H-indole-3-carboxylate.[8][9]

Crystal Growth Methodology

The slow evaporation technique is a robust and accessible method for obtaining diffraction-quality crystals.[8][9]

Protocol:

• Solvent Selection: Dissolve the purified methyl 2-(trifluoromethyl)-1H-indole-3-carboxylate in a suitable solvent system. A solvent in which the compound has moderate solubility is ideal.[9] A mixture of a good solvent (e.g., dichloromethane) and a less polar co-solvent (e.g., methanol) can be effective.[10]

• Solution Preparation: Prepare a nearly saturated solution of the compound.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, small vial to remove any particulate matter that could act as unwanted nucleation sites.[9]

• Evaporation: Cover the vial with a cap containing a few small perforations to allow for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment at a constant, controlled temperature.

• Crystal Harvesting: Once suitable crystals have formed (typically colorless blocks), carefully harvest them using a cryoloop.

Data Collection and Structure Refinement

• Crystal Mounting: A suitable single crystal (ideally 0.1-0.3 mm in each dimension) is mounted on a goniometer head.[8][11]

• X-ray Diffraction: Data is collected on a diffractometer equipped with a suitable X-ray source (e.g., Mo or Cu Kα radiation) and a detector.[11] Low-temperature data collection (e.g., 100-200 K) is often employed to minimize thermal vibrations and potential crystal degradation.

• Data Processing: The collected diffraction data is processed to determine the unit cell parameters, space group, and integrated reflection intensities.

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods and refined using full-matrix least-squares on F2. All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[12]

Crystal Structure Analysis: Insights from a Close Analog

While the specific crystal structure of methyl 2-(trifluoromethyl)-1H-indole-3-carboxylate is not publicly available in the Cambridge Structural Database (CSD)[13][14], a comprehensive analysis can be performed on the closely related compound, ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate , for which crystallographic data has been published.[12][15] The structural features observed in this analog provide a strong foundation for understanding the target molecule.

Crystallographic Data

The following table summarizes the key crystallographic data for ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate.[12]

Parameter	Value
Chemical Formula	C13H12F3NO3
Formula Weight	287.24
Crystal System	Orthorhombic
Space Group	Pbca
a (Å)	13.9211 (8)
b (Å)	8.6383 (4)
c (Å)	21.5316 (7)
V (ų)	2589.3 (2)
Z	8
Temperature (K)	200
Radiation	Cu Kα (λ = 1.54184 Å)
R-factor (R1)	0.037
wR2	0.097

Molecular and Supramolecular Structure

The molecular structure of ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate reveals a nearly planar indole ring system.[12] The trifluoromethyl group at the C2 position and the ethyl carboxylate group at the C3 position are key determinants of the crystal packing.

Diagram 1: Molecular Structure of Ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate

Caption: Ball-and-stick representation of the molecular structure.

In the crystal, molecules are linked by N—H···O hydrogen bonds, forming chains that propagate along the a-axis direction.[12] These chains are further interconnected by C—H···O and C—H···F hydrogen bonds, creating a three-dimensional network.[12] The trifluoromethyl group, with its highly electronegative fluorine atoms, actively participates in these weak hydrogen bonds, a common feature in the crystal packing of fluorinated organic compounds.[10][16]

Diagram 2: Supramolecular Assembly via Hydrogen Bonding

Caption: Key intermolecular interactions in the crystal lattice.

Comparative Analysis: The Influence of the Trifluoromethyl Group

To appreciate the structural contributions of the 2-trifluoromethyl group, we can compare the features of our subject molecule with those of non-fluorinated indole carboxylates.

Comparison with Methyl 1H-indole-3-carboxylate

Methyl 1H-indole-3-carboxylate, lacking the bulky and highly electronegative CF3 group at the C2 position, exhibits different packing motifs.[17][18] While N-H···O hydrogen bonds involving the carboxylate group are also a dominant feature in the crystal structure of many indole derivatives[19][20][21], the absence of the CF3 group precludes the possibility of C-H···F interactions.

Impact on Physicochemical Properties and Crystal Packing

The trifluoromethyl group exerts a significant influence on both the intramolecular and intermolecular characteristics of the molecule.

• Increased Lipophilicity: The CF3 group significantly increases the lipophilicity of the molecule, which is a critical parameter for drug absorption and distribution.[3][4]

• Electron-Withdrawing Nature: The strong electron-withdrawing effect of the CF3 group can influence the hydrogen bond donating capacity of the indole N-H group.[2][22] This can lead to stronger or more directional hydrogen bonds compared to their non-fluorinated counterparts.

• Weak Hydrogen Bonding: The fluorine atoms of the CF3 group can act as weak hydrogen bond acceptors, participating in C-H···F interactions that contribute to the overall stability of the crystal lattice.[10][16]

• Steric Effects and Polymorphism: The steric bulk of the CF3 group can influence the overall shape of the molecule, leading to different crystal packing arrangements and potentially polymorphism.[16] The trifluoromethyl group is also known to be prone to rotational disorder within a crystal structure, which can present challenges during crystallographic refinement.[23]

The following table provides a comparative summary of the expected structural and physicochemical properties.

Feature	Methyl 2-(trifluoromethyl)-1H-indole-3-carboxylate (Expected)	Methyl 1H-indole-3-carboxylate (Reference)
Key Intermolecular Forces	N-H···O, C-H···O, C-H···F	N-H···O, C-H···O
Lipophilicity (logP)	Higher	Lower
N-H Acidity	Increased	Lower
Molecular Volume	Larger	Smaller
Potential for Polymorphism	Higher due to CF3 rotational freedom and weak interactions	Lower

Diagram 3: Comparative Workflow for Crystal Structure Analysis

Caption: A generalized workflow for crystallographic studies.

Conclusion

The crystal structure analysis of methyl 2-(trifluoromethyl)-1H-indole-3-carboxylate, informed by the detailed study of its close analog, underscores the critical role of the trifluoromethyl group in dictating its solid-state architecture. The interplay of strong N-H···O hydrogen bonds and weaker C-H···F interactions creates a robust three-dimensional network. These insights are invaluable for understanding the structure-property relationships of this important class of molecules and for guiding the design of future drug candidates with optimized physicochemical and pharmacological properties. The methodologies and comparative analyses presented herein provide a framework for the comprehensive structural characterization of novel fluorinated indole derivatives.

References

• Crystal packing control of a trifluoromethyl-substituted furan/phenylene co-oligomer. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials. [Link]

• Cyclic Hydrogen Bonding in Indole Carboxylic Acid Clusters. ACS Publications. [Link]

• Cyclic Hydrogen Bonding in Indole Carboxylic Acid Clusters. Academic Web. [Link]

• The Power of Trifluoromethyl Indoles in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• X-Ray Crystallography Laboratory Department of Chemistry Michigan State University. Michigan State University. [Link]

• Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles. PMC. [Link]

• Crystal structure of 1-methyl-3-[2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl). PMC. [Link]

• 4-(Trifluoromethyl)-1H-indole. PubChem. [Link]

• How To: Grow X-Ray Quality Crystals. University of Rochester Department of Chemistry. [Link]

• Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. [Link]

• Small molecule crystallography. Excillum. [Link]

• Small molecule X-ray crystallography. The University of Queensland. [Link]

• Are trifluoromethyl groups in the crystal structure known to be agitated?. ResearchGate. [Link]

• Recent advances in light-driven synthesis of complex trifluoromethylated aliphatic amines and derivatives. Chemical Communications. [Link]

• Quantification of Hydrogen Bond Donating Ability of Biologically Relevant Compounds. PMC. [Link]

• Vibrational Spectroscopic and Quantum-Chemical Study of Indole–Ketone Hydrogen-Bonded Complexes. PMC. [Link]

• Methyl 2-amino-6-(trifluoromethyl)-1h-indole-3-carboxylate (C11H9F3N2O2). PubChemLite. [Link]

• Synthesis and Physicochemical Characterization of 5 Trifluoromethyl-Substituted Saturated O- and S-Heterocycles. ChemRxiv. [Link]

• Ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate. PMC. [Link]

• Hydrogen Bonding in Amorphous Indomethacin. MDPI. [Link]

• Trifluoromethyl group. Wikipedia. [Link]

• CCDC 1998621: Experimental Crystal Structure Determination. Iowa Research Online. [Link]

• Methyl 1H-indole-3-carboxylate. Magritek. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines. Organic Chemistry Portal. [Link]

• Reaction of indoles with aromatic fluoromethyl ketones: an efficient synthesis of trifluoromethyl(indolyl)phenylmethanols using K2CO3/n-Bu4PBr in water. Beilstein Journals. [Link]

• Optimized preparation of 2-methyl-1H-indole-3-carboxylate (20), passing... ResearchGate. [Link]

• Trifluoromethyl group – Knowledge and References. Taylor & Francis Online. [Link]

• CCDC: Structural Chemistry Data, Software, and Insights. The Cambridge Crystallographic Data Centre. [Link]

• (PDF) Crystal structure of methyl 1H-indole-2-carboxylate, C10H9NO2. ResearchGate. [Link]

• methyl 1H-indole-3-carboxylate. SpectraBase. [Link]

• Methyl 2-methyl-1H-indole-3-carboxylate. American Elements. [Link]

• Ethyl 5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate. ResearchGate. [Link]7_Ethyl_5-methoxy-2-trifluoromethyl-1H-indole-3-carboxylate)

Sources

• 1. nbinno.com [nbinno.com]
• 2. Trifluoromethyl group - Wikipedia [en.wikipedia.org]
• 3. Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines [organic-chemistry.org]
• 6. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 7. excillum.com [excillum.com]
• 8. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 9. How To [chem.rochester.edu]
• 10. Crystal structure of 1-methyl-3-[2,2,2-tri­fluoro-1-(1-methyl-1H-indol-3-yl)-1-phenyl­eth­yl]-1H-indole - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 12. Ethyl 5-meth­oxy-2-trifluoro­methyl-1H-indole-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Research Portal [iro.uiowa.edu]
• 14. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. Crystal packing control of a trifluoromethyl-substituted furan/phenylene co-oligomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. tetratek.com.tr [tetratek.com.tr]
• 18. spectrabase.com [spectrabase.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. academicweb.nd.edu [academicweb.nd.edu]
• 21. Vibrational Spectroscopic and Quantum-Chemical Study of Indole–Ketone Hydrogen-Bonded Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Quantification of Hydrogen Bond Donating Ability of Biologically Relevant Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

UV-Vis Absorption Spectra of Electron-Deficient Indole Carboxylates: A Comparative Technical Guide

Topic: UV-Vis Absorption Spectra of Electron-Deficient Indole Carboxylates Content Type: Publish Comparison Guide

Executive Summary

Electron-deficient indole carboxylates—specifically indole-2-carboxylates and indole-3-carboxylates—are critical scaffolds in the development of antiviral agents (e.g., Arbidol), fluorescent probes, and polymer precursors.[1] Unlike electron-rich indoles (e.g., melatonin), the presence of electron-withdrawing groups (EWGs) such as carboxylates (-COOR) or nitro (-NO2) moieties significantly perturbs the indole chromophore.[1]

This guide provides a technical comparison of the UV-Vis spectral performance of these derivatives. It highlights the distinct bathochromic shifts (red shifts) induced by position-specific substitution (C2 vs. C3) and establishes a self-validating experimental protocol for their characterization.

Mechanistic Insight: Perturbation of the Indole Chromophore

To interpret the spectra of indole carboxylates, one must understand the underlying electronic transitions. The UV absorption of the indole core is dominated by two overlapping

transitions:

• State: A transition polarized along the long axis of the molecule. It is highly sensitive to solvent polarity and substitution.[1]
• State: A transition polarized along the short axis.[1] It typically exhibits fine vibrational structure and is less sensitive to the environment.

The "EWG Effect"

Introducing an electron-withdrawing carboxylate group lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) more significantly than the Highest Occupied Molecular Orbital (HOMO). This reduction in the HOMO-LUMO gap results in a bathochromic (red) shift relative to unsubstituted indole.[1]

• C2-Substitution (Indole-2-carboxylate): Conjugation extends linearly across the indole system, often merging the

  and bands into a broad, intense feature.[1]

• C3-Substitution (Indole-3-carboxylate): The C3 position is the site of highest electron density in the indole ring.[1] Placing an EWG here creates a strong push-pull system (Intramolecular Charge Transfer), but the steric environment and nodal properties often result in a distinct, slightly less red-shifted maximum compared to the C2 isomer in certain solvents.

Figure 1: Schematic representation of the electronic perturbation caused by electron-withdrawing groups (EWG) on the indole chromophore, leading to a red-shifted absorption.[1]

Comparative Analysis: Spectral Performance

The following data compares the primary absorption maxima (

) and molar absorptivity ( ) of key indole derivatives in methanol/ethanol.

Table 1: Comparative UV-Vis Data

Compound	Substituent (Position)	(nm)	Spectral Characteristics	Key Application
Indole (Ref)	None	270, 287 (sh)	Sharp dual-band ( ); prone to oxidation.[1]	Standard Reference
Indole-3-carboxylic acid	-COOH (C3)	278	Distinct peak; hypsochromic to C2 isomer; sensitive to pH.[1]	Auxin analogs, Signaling
Indole-2-carboxylic acid	-COOH (C2)	285-290	Broad, intense band; merged ; strong conjugation.[1]	Pharma Scaffolds (Proline analogs)
Methyl 5-nitroindole-2-carboxylate	-NO2 (C5), -COOMe (C2)	>320	Significant red shift into visible (yellow); broad CT band.[1]	Fluorescent quenchers

Technical Interpretation[1][2][3][4]

• Position Isomerism (2- vs. 3-): The Indole-2-carboxylate typically absorbs at a longer wavelength (~285 nm) compared to the Indole-3-carboxylate (~278 nm).[1] This suggests that conjugation at the 2-position provides a more effective delocalization pathway for the excited state in the carboxylate system, or that the 3-carboxylate's "push-pull" nature is slightly dampened by solvation effects in protic solvents like methanol.

• Substituent Synergy: Adding a nitro group (strong EWG) at the 5-position acts synergistically with the 2-carboxylate. This creates a "through-conjugation" path, pushing the absorption maximum well past 300 nm, often resulting in a pale yellow solid.

• Solvatochromism: These compounds exhibit positive solvatochromism.[1] In non-polar solvents (cyclohexane), the bands are more structured and blue-shifted. In polar protic solvents (methanol), the bands broaden and red-shift due to stabilization of the polar excited state.

Experimental Protocol: High-Precision UV-Vis Characterization

To ensure data integrity and reproducibility, follow this self-validating protocol. This workflow minimizes errors from aggregation or solvent impurities.[1]

Materials

• Solvent: HPLC-grade Methanol (Cutoff < 205 nm).[1]

• Blank: Pure solvent from the same bottle used for solvation.[1]

• Cuvettes: Matched Quartz cells (1 cm path length).

Workflow Diagram

Figure 2: Step-by-step experimental workflow for determining molar absorptivity and

of indole derivatives.

Step-by-Step Methodology

• Stock Preparation: Weigh approximately 1.75 mg of the indole carboxylate (MW ~175.18 g/mol ) into a 10 mL volumetric flask.[1] Dilute with HPLC-grade methanol to the mark to create a 1.0 mM (10⁻³ M) stock solution. Note: Sonicate for 5 minutes to ensure complete dissolution, as planar indoles can stack.

• Working Solution: Pipette 100 µL of the stock solution into a 10 mL volumetric flask and dilute to the mark. This yields a 10 µM (10⁻⁵ M) working solution.[1]

• Baseline/Blank: Fill both reference and sample cuvettes with pure methanol. Run a baseline correction from 200 nm to 450 nm.[1]

• Measurement: Replace the sample cuvette liquid with the working solution. Record the spectrum.

  • Critical Check: The absorbance at

    should fall between 0.1 and 1.0 AU .[2] If , dilute further to avoid non-linear deviations.

• Data Analysis: Identify

  .[1][3] Calculate the Molar Extinction Coefficient ( ) using the Beer-Lambert Law:

  • Expected

    : Typically 3.8 – 4.2 for these transitions.[1]

References

• Comparison of Indole-3-acetaldehyde and Indole-3-carboxylic acid UV Spectra. ResearchGate. Available at: [Link]

• Spectroscopy and Photophysics of Indoline and Indoline-2-Carboxylic Acid. Journal of Physical Chemistry A. Available at: [Link][1]

• UV Study of the Protonation of Indole-2-carboxylic Acid. Croatica Chemica Acta. Available at: [Link]

• Electronic Absorption and Fluorescence Spectra of Indole Derivatives. Core.ac.uk.[1] Available at: [Link]

• PubChem Compound Summary: Methyl indole-2-carboxylate. National Center for Biotechnology Information.[1] Available at: [Link]

Sources

• 1. Methyl 1H-indole-2-carboxylate | C10H9NO2 | CID 70992 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. pjsir.org [pjsir.org]

Differentiating 2-CF3 and 3-CF3 Indole Isomers by NMR: A Technical Guide

Topic: Differentiating 2-CF3 and 3-CF3 Indole Isomers by NMR Content Type: Publish Comparison Guide

Executive Summary

In medicinal chemistry, the trifluoromethyl (CF

) group is a critical bioisostere for the chloride or methyl group, often enhancing metabolic stability and lipophilicity. However, the regioselective synthesis of trifluoromethylindoles often yields mixtures of 2-CF and 3-CF isomers. Distinguishing these isomers is non-trivial due to their identical mass and similar polarity.

This guide provides a definitive NMR-based workflow to differentiate 2-(trifluoromethyl)-1H-indole from 3-(trifluoromethyl)-1H-indole. The protocol relies on the distinct electronic environments of the C2 and C3 positions, manifested in specific

H chemical shifts , C coupling patterns , and C chemical shifts of the protonated carbons .

Mechanistic Insight: The Indole Electronic Environment

To interpret the NMR data accurately, one must understand the intrinsic electronic bias of the indole ring:

• Position 2 (C2): Adjacent to the nitrogen lone pair, this position is electron-deficient relative to C3 but is deshielded by the heteroatom. In unsubstituted indole, H-2 resonates downfield (~7.2 ppm).

• Position 3 (C3): This position is electron-rich (enamine-like character). In unsubstituted indole, H-3 resonates upfield (~6.5 ppm).

The CF

Effect: The CF group is a strong electron-withdrawing group (EWG).

• In 2-CF

  Indole: The EWG is at C2. The remaining proton is at C3 .

• In 3-CF

  Indole: The EWG is at C3. The remaining proton is at C2 .

Comparative Analysis: The Differentiation Logic

Proton ( H) NMR

The most immediate distinction comes from identifying which pyrrole ring proton remains.

Feature	2-CF Indole (Isomer A)	3-CF Indole (Isomer B)
Remaining Proton	H-3 (Proton at C3)	H-2 (Proton at C2)
Chemical Shift ( )	~6.9 – 7.1 ppm	~7.6 – 7.9 ppm
Multiplicity	Doublet or multiplet (Couples to NH & H-4)	Distinct Doublet ( Hz, couples to NH)
Diagnostic Signal	Look for a signal in the "aromatic" range but slightly upfield, characteristic of the electron-rich C3 position.[1]	Look for a distinct downfield signal (deshielded by N and CF ), often isolated from the benzene ring protons.

Carbon-13 ( C) NMR

This is the definitive method. The differentiation relies on the chemical shift of the carbon bearing the hydrogen atom (C-H) and the C-F coupling constants (

).

Feature	2-CF Indole	3-CF Indole
C-H Carbon Signal	C3-H appears at ~105 – 110 ppm	C2-H appears at ~125 – 130 ppm
C-H Coupling ( )	C3 is adjacent to CF (C2). It appears as a Quartet ( Hz) .	C2 is adjacent to CF (C3). It appears as a Quartet ( Hz) .
Quaternary Carbon	C2-CF (Ipso). Large Quartet ( Hz).	C3-CF (Ipso). Large Quartet ( Hz).

Key Decision Rule:

• If the protonated carbon (identified by HSQC or DEPT-135) is at ~105 ppm , it is 2-CF

  Indole .

• If the protonated carbon is at ~125 ppm , it is 3-CF

  Indole .

Fluorine-19 ( F) NMR

While useful for quantification, chemical shifts can overlap depending on solvent.

• 2-CF

  : Typically to ppm.

• 3-CF

  : Typically to ppm.

• Note: Do not rely solely on

  F shift without authentic standards; use it in conjunction with H or C.

Decision Logic Diagram

The following flowchart illustrates the step-by-step logic to assign the isomer identity based on spectral features.

Figure 1: Decision logic for differentiating 2-CF3 and 3-CF3 indole isomers using 1H and 13C NMR markers.

Experimental Protocol

Sample Preparation

• Solvent: Use CDCl

  (Chloroform-d) as the primary solvent. It minimizes NH exchange compared to MeOH-d and provides standard chemical shift referencing.

• Concentration: Prepare a solution of 10–15 mg of sample in 0.6 mL solvent for decent

  C S/N ratio.

• Filtration: Filter through a cotton plug to remove particulates that cause line broadening.

Acquisition Parameters

To ensure resolution of the quartet couplings (

), use the following parameters:

• H NMR:

  • Scans: 16

  • Spectral Width: -2 to 14 ppm (to catch broad NH).

  • Acquisition Time: >3.0 sec (ensure good digital resolution).

• C NMR:

  • Scans: >512 (Carbon is insensitive; splitting into quartets reduces peak height by 1/4).

  • Relaxation Delay (D1): 2.0 sec (ensure relaxation of quaternary carbons).

  • Crucial: If available, run a

    F-decoupled C experiment to collapse quartets into singlets for easier S/N and assignment.

Experimental Workflow Diagram

Figure 2: Standardized NMR workflow for fluorinated heterocycle characterization.

References

• Synthesis and Characterization of 2-(Trifluoromethyl)indoles: Ye, Y., Cheung, K. P. S., He, L., & Tsui, G. C. (2018). Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines. Organic Letters, 20(6), 1676–1679. [Link]

• 3-Trifluoromethylindole Characterization: Yoshida, M., Yoshida, T., & Kobayashi, M. (1989).[2] Synthesis of 3-Trifluoromethylindoles. Journal of the Chemical Society, Perkin Transactions 1, 909.[2] [Link]

• NMR Data for 3-Halogenated-2-CF3 Indoles (Validation of C2/C3 shifts): Sizova, Z. A., et al. (2022). Synthesis and Reactions of 3-Halogenated 2-CF3-Indoles. Molecules, 27(24), 8822. [Link]

• General 19F NMR Shifts and Coupling Constants: Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience. [Link]

Sources

• 1. 3-(Trifluoromethyl)-1H-indole | C9H6F3N | CID 13152885 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Methyl 2-(trifluoromethyl)-1h-indole-3-carboxylate

As a Senior Application Scientist, I frequently observe researchers underestimating the handling requirements of fluorinated heterocyclic building blocks. Methyl 2-(trifluoromethyl)-1H-indole-3-carboxylate is a highly specialized 1[1]. While its structural properties make it invaluable for drug discovery, those same properties dictate strict, non-negotiable safety and operational protocols.

This guide provides a self-validating procedural framework for handling this compound, ensuring that every safety measure is grounded in the molecule's specific physicochemical behavior.

Chemical Profile & Mechanistic Context

The incorporation of a trifluoromethyl (-CF3) group into the indole scaffold is a deliberate design choice in medicinal chemistry. It significantly enhances the molecule's2[2] against cytochrome P450 oxidation. However, this elevated lipophilicity also increases the chemical's ability to permeate biological barriers, including human skin, necessitating stringent personal protective equipment (PPE).

Quantitative Chemical Data

Property	Value	Mechanistic Impact
CAS Number	1008365-18-1	Unique identifier for tracking and SDS retrieval[1].
Molecular Formula	C11H8F3NO2	The presence of 3 fluorine atoms increases molecular weight and density[1].
Hazard Codes	H302, H315, H319, H335	Indicates acute toxicity and severe mucosal/dermal irritation.

| Lipophilicity (Log P) | Elevated vs. standard indole | Enhances cell membrane permeability, requiring strict dermal PPE[2]. |

Hazard Assessment & Causality

Unlike simple indoles, the strongly electron-withdrawing -CF3 group polarizes the N-H bond, altering the electronic profile of the molecule[2]. Supplied as a solid crystalline powder, this compound carries the following:

• H302 (Harmful if swallowed): Systemic toxicity upon ingestion.

• H315 (Causes skin irritation): The lipophilic nature allows rapid interaction with the stratum corneum.

• H319 (Causes serious eye irritation): Micro-particulates can cause severe corneal abrasion and chemical burns.

• H335 (May cause respiratory irritation): Inhalation of fine dust directly irritates the3[3].

Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory defaults. The following PPE matrix is engineered specifically to counteract the physicochemical properties of fluorinated indoles.

PPE Category	Specification	Mechanistic Rationale
Gloves	Double-layered Nitrile (min 5 mil) or Neoprene.	Fluorinated organics exhibit high lipophilicity[2]. Single-layer latex offers insufficient chemical resistance against permeation. Double-gloving ensures a fail-safe against micro-tears.
Eye Protection	Snug-fitting chemical splash goggles (ANSI Z87.1).	Standard safety glasses leave orbital gaps. The crystalline dust of this compound is a severe eye irritant (H319).
Respiratory	N95/P100 particulate respirator (if outside hood).	Protects against the inhalation of fine crystalline dust (H335)[3]. Primary handling must occur in a fume hood.
Body	Flame-resistant lab coat with knit cuffs; closed-toe non-porous shoes.	Knit cuffs prevent the sleeves from dragging through spilled powder, mitigating accidental dermal exposure.

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. Follow this step-by-step methodology to ensure zero-exposure during experimental setup.

• Step 1: Environmental Preparation. Ensure the chemical fume hood is operating at a minimum face velocity of 100 Linear Feet per Minute (LFM). Clear the deck of incompatible reagents (e.g., strong oxidizing agents, strong bases).

• Step 2: Static Mitigation & Weighing. Fluorinated powders often carry a static charge, causing them to "jump" from spatulas and aerosolize. Use an anti-static gun (ionizer) on the weighing boat prior to dispensing, and use a grounded, stainless-steel micro-spatula.

• Step 3: Transfer & Solvation. Transfer the pre-weighed solid into the reaction vessel strictly inside the fume hood. When adding solvents, wash the sides of the vessel to ensure no dry powder remains airborne or adhered to the glass neck.

• Step 4: Decontamination. Wipe down the balance and fume hood deck with a solvent capable of dissolving the compound (e.g., isopropanol or ethyl acetate), followed by a secondary wipe with soapy water to remove residual organics[3].

Process Visualization

Safe operational workflow for handling fluorinated indole derivatives from storage to disposal.

Spill Response & Waste Disposal Plan

Immediate Spill Response: If a spill occurs outside the fume hood, immediately evacuate personnel from the immediate vicinity. Do not dry sweep , as this aerosolizes the irritating dust[3]. Moisten an absorbent pad with isopropanol to suppress dust formation, gently place it over the spill, and carefully scoop the material into a hazardous waste container. Wash the affected area thoroughly with soap and water.

Waste Segregation: Because this compound contains a trifluoromethyl group, all associated waste (including contaminated gloves, wipes, and weighing boats) must be strictly segregated into Halogenated Organic Waste containers. Mixing halogenated waste with non-halogenated streams can lead to dangerous exothermic reactions during waste processing and violates environmental incineration regulations.

References

• CymitQuimica. CAS: 1008365-18-1 - CymitQuimica. cymitquimica.com.
• BLD Pharm. 136483-17-5 | Methyl 2-(trifluoromethyl)nicotinate | BLD Pharm. bldpharm.com.
• ACS Organic & Inorganic Au. Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles. acs.org.
• Thermo Fisher Scientific. SAFETY DATA SHEET - Thermo Fisher Scientific. thermofisher.com.

Sources

• 1. CAS: 1008365-18-1 | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. assets.thermofisher.com [assets.thermofisher.com]